Mechanism of Action for 3-(3,5-Dimethylphenoxy)azetidine Derivatives: A Technical Whitepaper on Target Selectivity and CNS Pharmacology
Executive Summary The development of central nervous system (CNS) therapeutics requires precise control over physicochemical properties to ensure blood-brain barrier (BBB) penetrance and target selectivity. 3-(3,5-Dimeth...
Author: BenchChem Technical Support Team. Date: April 2026
Executive Summary
The development of central nervous system (CNS) therapeutics requires precise control over physicochemical properties to ensure blood-brain barrier (BBB) penetrance and target selectivity. 3-(3,5-Dimethylphenoxy)azetidine derivatives represent a highly versatile, structurally constrained pharmacophore. By combining the rigid, low-basicity azetidine ring with the lipophilic bulk of a 3,5-dimethylphenoxy substituent, these molecules exhibit unique binding profiles. This whitepaper provides an in-depth technical analysis of the dual mechanisms of action most commonly associated with this chemical class: monoamine transporter modulation and phosphodiesterase 9A (PDE9A) inhibition[1][2].
Structural Rationale and Physicochemical Properties
The pharmacological utility of 3-(3,5-dimethylphenoxy)azetidine is rooted in its highly optimized physicochemical profile. The azetidine ring provides a lower basicity (pKa ~ 8.5) compared to traditional piperidine or pyrrolidine analogs. This lower pKa ensures a higher fraction of the unprotonated species at physiological pH (7.4), which is critical for passive diffusion across the BBB.
The addition of the 3,5-dimethylphenoxy group serves two critical mechanistic functions:
Pharmacophore Disruption: The generic 3-aryloxyazetidine core overlaps significantly with the 4-phenylpiperidine pharmacophore, a known motif for Dopamine Transporter (DAT) inhibition[2]. The 3,5-dimethyl substitution introduces specific steric bulk that selectively disrupts DAT binding, allowing researchers to design away from DAT-associated liabilities (e.g., addiction potential) while preserving affinity for targets like PDE9A or the Serotonin Transporter (SERT)[2].
Hydrophobic Pocket Engagement: The methyl groups at the meta positions perfectly occupy lipophilic S1 pockets of target enzymes and receptors, significantly increasing binding enthalpy via van der Waals interactions.
Table 1: Comparative Physicochemical Profile of Azetidine Scaffolds
Quantitative data summarizing the impact of structural modifications on drug-like properties.
3-Aryloxyazetidines are well-documented ligands for monoamine transporters[1]. The mechanism of action involves competitive inhibition at the orthosteric binding site of the transporter. The protonated azetidine nitrogen forms a critical, charge-assisted hydrogen bond (salt bridge) with a conserved Aspartate residue (e.g., Asp98 in SERT). Simultaneously, the 3,5-dimethylphenoxy moiety extends into the hydrophobic sub-pocket. This dual-anchor binding stabilizes the transporter in an outward-open conformation, physically blocking the reuptake of neurotransmitters and prolonging their synaptic dwell time.
Caption: Structural binding logic of 3-(3,5-Dimethylphenoxy)azetidine at monoamine transporters.
Recent structure-based drug design (SBDD) efforts have repurposed the 3-phenoxyazetidine scaffold to target PDE9A, an enzyme responsible for hydrolyzing cGMP in the brain[2]. By utilizing the 3-(3,5-dimethylphenoxy)azetidine derivative, researchers achieve high PDE9A selectivity over other PDE families. The azetidine core acts as a hinge-binding motif, while the functionalized phenoxy group interacts with the invariant glutamine and metal-binding network in the PDE9A catalytic domain. Inhibition of PDE9A prevents cGMP degradation, leading to intracellular cGMP accumulation—a critical pathway for enhancing long-term potentiation (LTP) and synaptic plasticity.
Caption: Mechanism of PDE9A inhibition and downstream cGMP accumulation for synaptic plasticity.
To ensure scientific integrity, the evaluation of 3-(3,5-dimethylphenoxy)azetidine derivatives must rely on self-validating experimental systems. The following protocols detail the causality behind each methodological choice.
Protocol 1: Radioligand Binding Assay for Transporter Affinity
This assay determines the binding affinity (
Ki
) of the derivative for SERT/DAT.
Membrane Preparation: Isolate cellular membranes from HEK293 cells stably expressing the target transporter. Causality: Using isolated membranes rather than whole cells eliminates the confounding variables of intracellular metabolism or active efflux pumps.
Incubation: Incubate 10 µg of membrane protein with the test compound and a target-specific radioligand (e.g., [³H]-citalopram for SERT) in a 50 mM Tris-HCl buffer (pH 7.4) containing 120 mM NaCl and 5 mM KCl. Causality: The specific ion concentrations are mandatory because monoamine transporter binding is strictly Na⁺/Cl⁻ dependent.
Filtration and Washing: Terminate the reaction by rapid vacuum filtration through GF/B glass fiber filters pre-soaked in 0.5% polyethylenimine (PEI). Causality: PEI reduces non-specific binding of the lipophilic azetidine derivative to the filter matrix.
Self-Validation Checkpoint: Run a parallel standard curve using a known reference inhibitor (e.g., Fluoxetine). Validation Logic: The assay is only deemed valid if the reference compound yields an IC₅₀ within 0.3 log units of its historical baseline. If it fails, the entire plate is rejected, ensuring absolute trustworthiness of the test compound data.
Protocol 2: PDE9A TR-FRET Inhibition Assay
This protocol measures the compound's ability to inhibit PDE9A-mediated cGMP hydrolysis[2].
Enzyme-Substrate Incubation: Dilute PDE9A enzyme in 50 mM Tris-HCl buffer (pH 7.5) containing 1.3 mM MgCl₂. Add the 3-(3,5-dimethylphenoxy)azetidine derivative and a fluorescently labeled cGMP substrate. Causality: Mg²⁺ is a required catalytic cofactor for the PDE9A metalloenzyme domain.
Signal Generation: After a 60-minute incubation, add a Tb-labeled anti-cGMP antibody and a secondary fluorophore.
Detection: Measure Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) using a microplate reader. Causality: TR-FRET introduces a time delay before measurement, completely eliminating auto-fluorescence interference from the highly conjugated phenoxyazetidine test compounds.
Self-Validation Checkpoint (Z'-Factor): Calculate the Z'-factor using positive controls (10 µM known PDE9A inhibitor) and negative controls (DMSO vehicle). Validation Logic: The assay is mathematically validated only if Z' > 0.5, proving the signal window is robust enough to accurately determine the test compound's IC₅₀.
References
Benchchem. An In-depth Technical Guide on the Physicochemical Properties of 3-(2-Chloro-4,6-dimethylphenoxy)azetidine.[1]
URL:
Google Patents. EP0131435B1 - Process for preparing 3-phenoxy-1-azetidines and carboxamide derivatives.[3]
URL:
ACS Publications (Journal of Medicinal Chemistry). Application of Structure-Based Drug Design and Parallel Chemistry to Identify Selective, Brain Penetrant, In Vivo Active Phosphodiesterase 9A Inhibitors.[2]
URL:
Crystal Structure, Stereochemistry, and Conformational Dynamics of 3-(3,5-Dimethylphenoxy)azetidine: A Technical Guide
Executive Summary The azetidine ring is a highly strained, four-membered nitrogen heterocycle that has emerged as a privileged scaffold in modern medicinal chemistry. Specifically, 3-aryloxyazetidines, such as 3-(3,5-Dim...
Author: BenchChem Technical Support Team. Date: April 2026
Executive Summary
The azetidine ring is a highly strained, four-membered nitrogen heterocycle that has emerged as a privileged scaffold in modern medicinal chemistry. Specifically, 3-aryloxyazetidines, such as 3-(3,5-Dimethylphenoxy)azetidine (CAS 1219961-23-5)[1], are critical building blocks for developing central nervous system (CNS) therapeutics, including monoamine transporter ligands and selective Phosphodiesterase 9A (PDE9A) inhibitors[2][3].
As a Senior Application Scientist, I have structured this whitepaper to move beyond basic molecular descriptions. Here, we will dissect the fundamental crystallographic properties, the nuanced conformational stereochemistry, and the field-proven experimental workflows required to synthesize, crystallize, and validate 3-(3,5-Dimethylphenoxy)azetidine.
Crystallographic Profiling & Ring Puckering Dynamics
The defining structural feature of the azetidine ring is its non-planar geometry. To relieve the severe Pitzer strain (torsional strain) caused by the eclipsing of adjacent C-H bonds at the C2 and C4 positions, the ring adopts a "puckered" or "butterfly" conformation[4].
The Puckering Angle (
θ
)
In the solid state, single-crystal X-ray diffraction (SC-XRD) reveals that the dihedral angle (puckering angle,
θ
) between the C2-N1-C4 plane and the C2-C3-C4 plane typically ranges from 25° to 30°. This puckering represents a thermodynamic compromise: it minimizes torsional strain while slightly increasing Baeyer strain (angle strain)[4].
Nitrogen Pyramidalization and Substituent Orientation
Unlike larger, more flexible rings, the nitrogen atom in azetidine undergoes significant pyramidalization. For 3-(3,5-Dimethylphenoxy)azetidine, the bulky 3,5-dimethylphenoxy group at the C3 position strongly dictates the overall molecular conformation. To minimize 1,3-diaxial-like steric repulsions with the nitrogen lone pair or the N-H bond, the aryloxy substituent overwhelmingly prefers a pseudo-equatorial orientation within the crystal lattice[3].
Stereochemistry and Conformational Isomerism
Achiral Nature
Despite bearing a bulky substituent at the C3 position, 3-(3,5-Dimethylphenoxy)azetidine is an achiral molecule. It possesses an internal plane of symmetry (
σ
) that bisects the molecule through the N1 atom, the C3 atom, and the phenoxy oxygen. Because the C2 and C4 methylene groups are chemically and magnetically equivalent, the molecule cannot exist as enantiomers.
Conformational Stereodynamics
While achiral, the molecule exhibits rich conformational stereodynamics. The azetidine ring undergoes rapid "ring flipping" in solution, coupled with nitrogen inversion.
Solid-State vs. Gas-Phase Barriers : The interconversion between equivalent pseudo-equatorial conformers requires the molecule to pass through a highly strained, planar transition state. The energy barrier for this ring-puckering motion in the solid state (often measured via NMR spin-lattice relaxation of azetidinium salts) is approximately 25 kJ/mol[4]. In the gas phase, microwave spectroscopy and ab initio studies place this barrier between 1900 and 2600 cm⁻¹[5].
Caption: Conformational dynamics showing ring puckering and nitrogen inversion pathways.
Quantitative Data Summaries
To establish a baseline for crystallographic validation, the following tables summarize the expected conformational energies and structural parameters for 3-aryloxyazetidines.
Table 1: Conformational Energy Parameters of the Azetidine Ring
The following protocols form a self-validating system for the synthesis and crystallographic resolution of 3-(3,5-Dimethylphenoxy)azetidine.
Protocol: Synthesis of 3-(3,5-Dimethylphenoxy)azetidine Hydrochloride
Causality: The 4-membered azetidine ring is sterically hindered. A superior leaving group (like iodide or mesylate) is required to overcome the high activation energy of the
SN2
transition state[6]. Furthermore, the free base of 3-aryloxyazetidines is often an unstable, hygroscopic oil[7]; isolating it as a hydrochloride salt provides the rigid hydrogen-bonding network necessary for crystallization[8].
Reagent Preparation : Charge a flame-dried round-bottom flask with tert-butyl 3-iodoazetidine-1-carboxylate (1.0 eq) and 3,5-dimethylphenol (1.2 eq)[6].
Nucleophilic Displacement : Add anhydrous
K2CO3
(2.0 eq) and anhydrous DMF. Heat the mixture to 90°C for 16 hours.
Validation Check 1: Monitor via LC-MS. The reaction is complete when the starting iodide is consumed and the Boc-protected intermediate mass is observed.
Workup : Cool to room temperature, quench with water, and extract with ethyl acetate. Wash the organic layer extensively with brine to remove residual DMF. Dry over
MgSO4
and concentrate.
Deprotection & Salt Formation : Dissolve the crude intermediate in anhydrous dichloromethane (DCM). Slowly add an excess of 4M HCl in dioxane. Stir at room temperature for 4 hours.
Causality: The anhydrous acidic conditions cleave the Boc group and immediately precipitate the product as an HCl salt, preventing free-base degradation[8].
Isolation : Filter the resulting white precipitate, wash with cold diethyl ether, and dry under high vacuum.
Validation Check 2:
1
H NMR (
D2O
) should show the loss of the Boc singlet (~1.4 ppm) and a downfield shift of the azetidine protons due to protonation.
Protocol: Single-Crystal Growth via Vapor Diffusion
Causality: Evaporative crystallization often yields microcrystalline powders for azetidine salts. Vapor diffusion allows for a slow, thermodynamically controlled decrease in solubility, promoting the growth of diffraction-quality single blocks.
Solvent Selection : Dissolve 15 mg of 3-(3,5-Dimethylphenoxy)azetidine HCl in a minimum volume of methanol (the "good" solvent) in a 2 mL inner glass vial.
Anti-Solvent Chamber : Place the uncapped 2 mL vial inside a larger 20 mL scintillation vial containing 5 mL of diethyl ether (the "anti-solvent").
Diffusion : Cap the outer 20 mL vial tightly and leave it undisturbed at room temperature. The highly volatile diethyl ether will slowly diffuse into the methanol over 3-7 days.
Data Acquisition : Harvest a colorless block crystal. Mount it on a diffractometer using a cryoloop and inert paratone oil at 100 K to freeze out any residual thermal ring-puckering motion.
Validation Check 3: A successful structural refinement must yield an
R1
factor of < 0.05 and a
wR2
of < 0.15, confirming the pseudo-equatorial orientation of the phenoxy group.
Caption: Workflow for the synthesis and crystallographic resolution of 3-aryloxyazetidine salts.
Thermodynamic Profiling of 3-(3,5-Dimethylphenoxy)azetidine: A Technical Guide for Lead Optimization
Executive Summary In modern medicinal chemistry, the strategic replacement of traditional lipophilic or metabolically labile moieties with sp³-rich heterocycles is a cornerstone of lead optimization. 3-(3,5-Dimethylpheno...
Author: BenchChem Technical Support Team. Date: April 2026
Executive Summary
In modern medicinal chemistry, the strategic replacement of traditional lipophilic or metabolically labile moieties with sp³-rich heterocycles is a cornerstone of lead optimization. 3-(3,5-Dimethylphenoxy)azetidine (CAS: 1219961-23-5) represents a highly versatile building block, frequently deployed as a conformationally restricted bioisostere for larger azaheterocycles (such as morpholines or piperidines) or biaryl systems[1][2].
As a Senior Application Scientist, I have observed that the successful integration of aryloxyazetidines into clinical candidates requires a rigorous understanding of their physicochemical behavior. This whitepaper provides an in-depth analysis of the thermodynamic properties of 3-(3,5-Dimethylphenoxy)azetidine, detailing the physical chemistry governing its basicity and lipophilicity, alongside self-validating experimental protocols for accurate physicochemical profiling.
Structural Thermodynamics & Basicity (pKa)
The thermodynamic basicity of 3-(3,5-Dimethylphenoxy)azetidine is governed by a delicate interplay between intrinsic ring strain and the inductive electronic effects of its substituents.
The Azetidine Core: Ring Strain and Hybridization
The unsubstituted azetidine ring possesses a thermodynamic pKa of approximately 11.29 in water, making it a moderately strong base comparable to pyrrolidine (pKa 11.31)[3][4]. This basicity is heavily influenced by the inherent ring strain of the four-membered heterocycle, which is experimentally determined to be ~25.2 kcal/mol[4]. To accommodate this strain, the C–N–C bond angle is compressed to approximately 93°. Consequently, the nitrogen atom rehybridizes, increasing the s-character of its lone pair orbital. While increased s-character typically decreases basicity (as seen in aziridines, pKa 7.98), the robust aqueous solvation of the protonated azetidinium ion thermodynamically compensates for this effect, maintaining high basicity in aqueous media[3][4].
Inductive Modulation by the Aryloxy Substituent
In 3-(3,5-Dimethylphenoxy)azetidine, the attachment of the phenoxy group at the 3-position fundamentally alters the thermodynamic landscape. The highly electronegative oxygen atom exerts a strong electron-withdrawing inductive effect (-I) through the σ-bond framework (N–C–C–O). This inductive withdrawal destabilizes the protonated conjugate acid, significantly lowering the pKa. While the parent azetidine has a pKa > 11, the thermodynamic pKa of 3-aryloxyazetidines predictably shifts to the 8.5–9.2 range. This shift is highly advantageous in drug design, as it reduces the degree of permanent protonation at physiological pH (7.4), thereby enhancing passive membrane permeability compared to more basic piperidine analogs[5].
Thermodynamic cycle of ionization and phase partitioning for azetidine derivatives.
Lipophilicity & Phase Partitioning (logP / logD)
Lipophilicity dictates a molecule's thermodynamic preference for hydrophobic environments (e.g., lipid bilayers, target binding pockets) over aqueous media.
For 3-(3,5-Dimethylphenoxy)azetidine, the lipophilic profile is dominated by the 3,5-dimethylphenyl moiety. The enthalpic penalty of creating a cavity in the hydrogen-bonded water network (cavitation energy) to accommodate this bulky, non-polar group drives the molecule toward lipophilic phases. The intrinsic partition coefficient (logP) of the neutral free base is highly positive.
However, the effective distribution coefficient at physiological pH (logD
7.4
) is lower than the logP. Because the pKa is approximately 8.8–9.2, the azetidine nitrogen exists predominantly (>90%) in its protonated, charged state at pH 7.4. The thermodynamic free energy of transfer (
ΔGtransfer
) for the charged species into a lipophilic phase is highly unfavorable, effectively pulling the apparent logD down to a more "drug-like" range, optimizing the balance between solubility and permeability[6][7].
Self-Validating Experimental Protocols
To accurately measure these thermodynamic properties, standard aqueous methods often fail due to the poor aqueous solubility of the neutral free-base form of 3-(3,5-Dimethylphenoxy)azetidine. The following protocols are engineered with built-in causality and quality control to ensure self-validating, high-fidelity data.
Protocol A: Potentiometric pKa Determination via Yasuda-Shedlovsky Extrapolation
Causality Check: Direct aqueous titration of this compound will result in precipitation of the neutral species as the pH rises above the pKa, invalidating the Nernstian equilibrium. We must use a cosolvent system and extrapolate back to 100% water.
System Preparation & Degassing: Prepare 0.15 M KCl solutions in varying ratios of Methanol/Water (e.g., 30%, 40%, 50%, 60% MeOH). Critical Step: Sparge all solvents with Argon gas for 30 minutes. Why? Aqueous solutions absorb atmospheric CO₂, forming carbonic acid (H₂CO₃), which introduces a secondary buffering system that skews the titration curve.
Sample Dissolution: Dissolve exactly 1.0 mg of 3-(3,5-Dimethylphenoxy)azetidine in 10 mL of the respective cosolvent mixtures.
Titration: Titrate the solutions with standardized 0.1 M KOH from pH 3.0 to pH 11.0 at a constant temperature of 25.0 ± 0.1 °C.
QC Validation: Run a concurrent titration of a known standard (e.g., Labetalol) to validate the electrode's response slope.
Thermodynamic Extrapolation: Plot the apparent pKa (psKa) values against the inverse of the dielectric constant (
1/ϵ
) of the respective cosolvent mixtures (Yasuda-Shedlovsky plot). Extrapolate the linear regression to the dielectric constant of pure water (
ϵ=78.3
) to derive the true thermodynamic aqueous pKa.
Self-validating workflow for potentiometric thermodynamic pKa determination.
Protocol B: Shake-Flask LC-MS Method for Thermodynamic logD (pH 7.4)
Causality Check: High-throughput computational proxies often fail for strained heterocycles. A physical shake-flask method ensures we measure the true thermodynamic equilibrium.
Mutual Phase Saturation: Vigorously stir 1-octanol and 50 mM Phosphate Buffer (pH 7.4) together for 24 hours at 25 °C, then separate. Why? Octanol and water are not perfectly immiscible. If phases are not pre-saturated, solvent transfer during the assay alters phase volumes and thermodynamic activities, producing erroneous coefficients.
Partitioning: Dissolve the compound in the pre-saturated octanol phase to a concentration of 100 µM. Add an equal volume of pre-saturated aqueous buffer.
Equilibration: Shake the biphasic system at 25.0 °C for 24 hours to ensure complete thermodynamic equilibrium.
Phase Separation (Critical): Centrifuge the vials at 4000 RPM for 20 minutes. Why? Shaking generates microscopic octanol-in-water emulsions. Because the compound is highly lipophilic, even a 0.1% microemulsion in the aqueous phase will artificially inflate the measured aqueous concentration, drastically skewing the logD.
Quantification: Analyze both phases via LC-MS/MS and calculate logD as
log10([Drug]oct/[Drug]aq)
.
Quantitative Data Synthesis
The table below summarizes the thermodynamic and physicochemical parameters of 3-(3,5-Dimethylphenoxy)azetidine, synthesizing experimental heuristics and structural calculations derived from the aryloxyazetidine class[3][4][5][7].
Thermodynamic Property
Value (Typical/Predicted)
Primary Thermodynamic Driver
pKa (Conjugate Acid)
~8.8 – 9.2
Ring strain (increases basicity) countered by the strong inductive (-I) electron withdrawal of the 3-phenoxy oxygen.
logP (Octanol/Water)
~2.8 – 3.2
High enthalpic penalty of aqueous cavitation caused by the bulky, non-polar 3,5-dimethylphenyl moiety.
logD (pH 7.4)
~1.5 – 2.0
Favorable free energy of aqueous solvation for the protonated azetidinium species at physiological pH.
Ring Strain Energy
~25.2 kcal/mol
Severe C–N–C bond angle compression (~93°) inherent to the four-membered azetidine heterocycle.
H-Bond Donors/Acceptors
1 / 2
Solvation entropy is influenced by the single secondary amine donor and two acceptors (N and O atoms).
References
NextSDS. "3-(3,5-Dimethylphenoxy)azetidine — Chemical Substance Information". NextSDS Chemical Database.
Grokipedia. "Azetidine - Chemical Properties and Basicity". Grokipedia.
Benchchem. "A Head-to-Head Comparison of Azetidine and Piperidine-Based Compounds in Drug Discovery". Benchchem Technical Guides.
Bott, T. M., & West, F. G. (2011). "PREPARATION AND SYNTHETIC APPLICATIONS OF AZETIDINES". Heterocycles, Vol. 84, No. 1, 2012.
ACS Publications. (2021). "Bioisosteres of the Phenyl Ring: Recent Strategic Applications in Lead Optimization and Drug Design". Journal of Medicinal Chemistry.
Domainex. (2025). "Synthesis, Characterisation, and Assessment of Angular Spirocyclic Azetidines in Drug Discovery". Domainex Technical Articles.
Brown, A., et al. (2010). "Triazole oxytocin antagonists: Identification of an aryloxyazetidine replacement for a biaryl substituent". Bioorganic & Medicinal Chemistry Letters, 20(2), 516-20.
Author: BenchChem Technical Support Team. Date: April 2026
Target Audience: Synthetic Chemists, Medicinal Chemists, and Drug Discovery Professionals
Compound: 3-(3,5-Dimethylphenoxy)azetidine (CAS: 1219961-23-5)[1]
Introduction and Strategic Overview
Azetidine derivatives, particularly 3-aryloxyazetidines, are highly valued scaffolds in medicinal chemistry. They frequently serve as core pharmacophores in the development of central nervous system (CNS) therapeutics, including monoamine triple reuptake inhibitors[2]. The rigid, four-membered nitrogen heterocycle provides unique conformational constraints that can significantly enhance target binding affinity and metabolic stability.
The synthesis of 3-(3,5-Dimethylphenoxy)azetidine requires the formation of an ether linkage between the sterically hindered 3,5-dimethylphenol and the secondary carbon of the azetidine ring. Traditional Williamson ether synthesis (using a strong base and an alkyl halide) is often unsuitable for azetidines due to the risk of base-catalyzed ring-opening or elimination side reactions[2]. Therefore, a milder approach utilizing the Mitsunobu reaction on an N-protected 3-hydroxyazetidine is the industry-standard methodology[2][3].
Synthetic Pathway
Synthetic workflow for 3-(3,5-Dimethylphenoxy)azetidine via Mitsunobu etherification.
Mechanistic Insights and Experimental Design
The protocol relies on a two-step sequence: (1) Mitsunobu Etherification and (2) Acidic Deprotection .
The Mitsunobu Advantage:
The Mitsunobu reaction allows for the dehydrative condensation of primary or secondary alcohols with acidic pronucleophiles (such as phenols) under exceptionally mild, neutral-to-slightly-acidic conditions[4][5].
Triphenylphosphine (PPh₃) reacts with Diisopropyl azodicarboxylate (DIAD) to form a betaine intermediate[6].
This intermediate deprotonates the 3,5-dimethylphenol and activates the secondary hydroxyl group of N-Boc-3-hydroxyazetidine, converting it into a highly reactive oxaphosphonium leaving group[7].
The phenoxide ion then performs a clean S_N2 displacement at the C3 position of the azetidine ring[5].
By avoiding harsh bases, the integrity of the strained four-membered azetidine ring is preserved, ensuring high yields and minimizing the formation of polymeric byproducts[2].
Quantitative Reaction Parameters
The following table summarizes the optimized stoichiometric ratios and conditions for the synthesis workflow.
Step
Reagent / Substrate
Equivalents
Function
Conditions
1. Etherification
N-Boc-3-hydroxyazetidine
1.00
Electrophile precursor
Anhydrous THF, N₂ atm
3,5-Dimethylphenol
1.10
Pronucleophile
0 °C → 25 °C
Triphenylphosphine (PPh₃)
1.25
Reductant/Activator
16 hours
DIAD
1.25
Oxidant
Dropwise addition at 0 °C
2. Deprotection
N-Boc-Intermediate
1.00
Substrate
Anhydrous DCM
Trifluoroacetic Acid (TFA)
10.0
Acidic Cleavage Reagent
0 °C → 25 °C, 3 hours
Step-by-Step Experimental Protocols
Step 1: Synthesis of N-Boc-3-(3,5-dimethylphenoxy)azetidine
Note: Conduct all operations involving DIAD in a well-ventilated fume hood, as it is a sensitizer and thermally sensitive.
Preparation: Flame-dry a round-bottom flask equipped with a magnetic stir bar and purge with inert gas (N₂ or Argon).
Dissolution: Charge the flask with N-Boc-3-hydroxyazetidine (1.0 eq), 3,5-dimethylphenol (1.1 eq), and Triphenylphosphine (1.25 eq). Dissolve the mixture in anhydrous Tetrahydrofuran (THF) to achieve a substrate concentration of approximately 0.2 M[2].
Activation: Cool the reaction mixture to 0 °C using an ice-water bath.
DIAD Addition: Dilute DIAD (1.25 eq) in a small volume of anhydrous THF. Add this solution dropwise to the reaction mixture over 15-20 minutes. Crucial Insight: Slow addition controls the exothermic formation of the betaine intermediate and prevents the premature degradation of the azodicarboxylate reagent.
Reaction: Remove the ice bath and allow the mixture to warm to room temperature. Stir vigorously for 16 hours. Reaction progress can be monitored via TLC (Hexanes/Ethyl Acetate, 4:1) or LC-MS.
Workup: Quench the reaction by adding a small amount of water. Concentrate the mixture under reduced pressure to remove THF.
Purification: Resuspend the crude residue in a minimal amount of cold diethyl ether to precipitate out the bulk of the triphenylphosphine oxide (TPPO) byproduct. Filter the suspension. Concentrate the filtrate and purify via flash column chromatography (silica gel, gradient elution from 100% Hexanes to 10% Ethyl Acetate in Hexanes) to yield the pure N-Boc protected intermediate.
Step 2: Synthesis of 3-(3,5-Dimethylphenoxy)azetidine (Deprotection)
Dissolution: Dissolve the purified N-Boc-3-(3,5-dimethylphenoxy)azetidine (1.0 eq) in anhydrous Dichloromethane (DCM) to a concentration of 0.1 M.
Cooling: Cool the solution to 0 °C in an ice-water bath.
Acid Addition: Slowly add Trifluoroacetic Acid (TFA, 10.0 eq) dropwise to the stirring solution.
Cleavage: Remove the ice bath and stir the reaction at room temperature for 2 to 3 hours. The evolution of CO₂ gas and isobutylene will occur.
Concentration: Once complete (verified by TLC or LC-MS), concentrate the reaction mixture in vacuo to remove DCM and excess TFA. Co-evaporate with toluene (2x) to aid in the removal of residual TFA.
Free-basing (Optional but recommended): The resulting product is the TFA salt. To isolate the free base, dissolve the residue in DCM and wash with saturated aqueous NaHCO₃. Extract the aqueous layer twice with DCM.
Final Isolation: Combine the organic layers, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure to afford the target compound, 3-(3,5-Dimethylphenoxy)azetidine, as a pale oil or solid depending on ambient temperature.
Application Note & Protocols: Strategic Catalytic Cross-Coupling for the N-Arylation of 3-(3,5-Dimethylphenoxy)azetidine
Abstract The N-aryl azetidine scaffold is a cornerstone in modern medicinal chemistry, valued for its ability to confer favorable physicochemical properties such as improved solubility, metabolic stability, and three-dim...
Author: BenchChem Technical Support Team. Date: April 2026
Abstract
The N-aryl azetidine scaffold is a cornerstone in modern medicinal chemistry, valued for its ability to confer favorable physicochemical properties such as improved solubility, metabolic stability, and three-dimensionality to drug candidates. Specifically, 3-substituted azetidines like 3-(3,5-dimethylphenoxy)azetidine serve as versatile building blocks for creating diverse chemical libraries. This guide provides a comprehensive overview and detailed protocols for the catalytic N-arylation of this substrate. We will explore the mechanistic rationale behind two primary synthetic strategies—Palladium-catalyzed Buchwald-Hartwig amination and Copper-catalyzed Ullmann condensation—offering researchers the critical insights needed to select and optimize reaction conditions for their specific synthetic goals.
Core Concepts: Selecting the Appropriate Catalytic System
The synthesis of a C(sp²)-N(sp³) bond to functionalize the azetidine nitrogen is most effectively achieved through transition metal-catalyzed cross-coupling. The two most robust and widely adopted methodologies are the Buchwald-Hartwig amination and the Ullmann condensation. The choice between them is dictated by factors such as substrate scope, functional group tolerance, cost, and desired reaction conditions.
Palladium-Catalyzed Buchwald-Hartwig Amination:
This reaction is the gold standard for C-N bond formation due to its remarkable scope and functional group tolerance.[1] It involves the coupling of an amine with an aryl halide or sulfonate, mediated by a palladium catalyst and a phosphine ligand.[2] The development of sterically hindered and electron-rich phosphine ligands has been crucial for achieving high catalytic activity, allowing for the coupling of even challenging substrates under relatively mild conditions.[1]
Copper-Catalyzed N-Arylation (Ullmann Condensation & Chan-Lam Coupling):
Historically preceding palladium-based methods, the Ullmann reaction involves the coupling of an amine with an aryl halide using a stoichiometric or catalytic amount of copper, often at high temperatures.[3] Modern iterations, including the Chan-Lam coupling which utilizes arylboronic acids, have significantly improved the reaction's utility by allowing for milder conditions.[4] Copper catalysis can be advantageous due to the lower cost of the metal and its unique reactivity profile, sometimes succeeding where palladium systems fail.[5][6]
The Buchwald-Hartwig Catalytic Cycle
Understanding the catalytic cycle is paramount for rational optimization. The generally accepted mechanism for the Buchwald-Hartwig amination provides a framework for troubleshooting and selecting appropriate reaction parameters.
Caption: General experimental workflow for catalytic N-arylation.
This protocol is adapted from general procedures for the N-arylation of azetidines and is a robust starting point for a variety of aryl bromides.
[7]
Reagents & Equipment:
Oven-dried Schlenk tube or sealed vial with a magnetic stir bar
Inert atmosphere supply (Argon or Nitrogen)
Standard glassware for workup and purification
Procedure:
To the Schlenk tube, add the aryl bromide (1.0 mmol), sodium tert-butoxide (1.4 mmol), Pd₂(dba)₃ (0.02 mmol), and Xantphos (0.04 mmol).
Seal the tube, then evacuate and backfill with inert gas. Repeat this cycle three times.
Through the septum, add the anhydrous toluene (5 mL) followed by 3-(3,5-dimethylphenoxy)azetidine (1.2 mmol).
Place the sealed reaction vessel in a preheated oil bath at 100 °C and stir vigorously for 12-24 hours.
Monitor the reaction for the consumption of the aryl bromide starting material by TLC or LC-MS.
Upon completion, cool the reaction mixture to room temperature.
Dilute the mixture with ethyl acetate (20 mL) and filter through a short pad of Celite® to remove palladium black and inorganic salts. Wash the pad with additional ethyl acetate.
Combine the organic filtrates and wash with water (15 mL) and then brine (15 mL).
Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.
Purify the resulting crude oil or solid by flash column chromatography on silica gel to afford the desired N-aryl-3-(3,5-dimethylphenoxy)azetidine.
Protocol 2: Copper-Catalyzed Ullmann N-Arylation
This protocol is suitable for aryl iodides and offers a palladium-free alternative. It is based on modern Ullmann condensation conditions.
[5][8]
Reagents & Equipment:
1. Ensure rigorous inert atmosphere and use of anhydrous solvents. Use a fresh bottle of base (e.g., NaOtBu).2. Increase reaction temperature in 10 °C increments.3. Screen alternative ligands (e.g., RuPhos for Pd) or bases (e.g., K₃PO₄ instead of Cs₂CO₃).
Starting Material Decomposed
1. Base is too strong for functional groups on the arylating agent.2. Reaction temperature is too high.
1. Switch to a weaker base such as K₃PO₄ or Cs₂CO₃.<[9]br>2. Attempt the reaction at a lower temperature for a longer period.
Formation of Side Products
1. Pd-Catalysis: Homocoupling of aryl halide (biaryl formation).2. Pd-Catalysis: Hydrodehalogenation of aryl halide.
1. Ensure a slight excess of the azetidine nucleophile. Lower the catalyst loading.2. Ensure the reaction is free of water or other proton sources. Use high-purity solvents and reagents.
References
Chemical Insights | How to Wisely Design Conditions for Buchwald-Hartwig Couplings？. WuXi AppTec.
How to prevent the ring-opening of azetidines during subsequent reactions. BenchChem.
Synthesis and Profiling of a Diverse Collection of Azetidine-Based Scaffolds for the Development of CNS-Focused Lead-Like Libraries. PubMed Central (PMC).
Fragment-based drug discovery using 3-(3,5-Dimethylphenoxy)azetidine
An in-depth guide to Fragment-Based Drug Discovery (FBDD) utilizing the novel scaffold 3-(3,5-Dimethylphenoxy)azetidine. This document serves as a comprehensive resource for researchers, scientists, and drug development...
Author: BenchChem Technical Support Team. Date: April 2026
An in-depth guide to Fragment-Based Drug Discovery (FBDD) utilizing the novel scaffold 3-(3,5-Dimethylphenoxy)azetidine. This document serves as a comprehensive resource for researchers, scientists, and drug development professionals, providing both the theoretical basis and practical protocols for leveraging this three-dimensional fragment in hit-finding campaigns.
Introduction: The Power of Fragments and the Rise of 3D Scaffolds
Fragment-Based Drug Discovery (FBDD) has firmly established itself as a powerful and efficient alternative to traditional high-throughput screening (HTS) for identifying high-quality starting points for drug development.[1][2] Unlike HTS, which screens large libraries of complex, drug-like molecules, FBDD utilizes a more focused approach. It involves screening smaller, low-molecular-weight compounds, or "fragments," which typically have weak binding affinities (in the micromolar to millimolar range).[1][3] The core principle is that these simple fragments form highly efficient and high-quality interactions with the target protein. These initial "hits" then serve as foundational building blocks for rational, structure-guided evolution into potent and selective lead compounds.[4] This approach has led to the development of several FDA-approved drugs, validating its success against even challenging targets.[1][5]
Historically, fragment libraries have been dominated by flat, aromatic compounds. However, the drug discovery landscape is increasingly recognizing the value of three-dimensionality. Molecules with a higher fraction of sp3-hybridized carbons (Fsp3) often exhibit improved physicochemical properties, such as enhanced solubility and metabolic stability, and can achieve greater selectivity through more specific, directional interactions with protein binding sites.[6][7]
The azetidine ring, a four-membered nitrogen-containing heterocycle, has emerged as a "privileged scaffold" in this context.[8][9] Its inherent ring strain and non-planar structure confer conformational rigidity and a distinct three-dimensional character, making it an attractive motif for modern drug design.[8][10] The specific fragment, 3-(3,5-Dimethylphenoxy)azetidine , combines this valuable 3D azetidine core with a phenoxy group that can engage in key interactions, while the dimethyl substitution provides a defined vector for probing the target's chemical space. This guide provides a detailed workflow for employing this fragment in a typical FBDD campaign.
Part 1: The FBDD Workflow with a 3D Fragment
A successful FBDD campaign is a multi-stage process that relies on the integration of sensitive biophysical techniques and structural biology. The goal is to identify true binding events, validate them through orthogonal methods, and use high-resolution structural information to guide chemical optimization.
Application Note: Formulation of 3-(3,5-Dimethylphenoxy)azetidine for Reliable Cell-Based Assays
Introduction: The Critical Role of Formulation in Preclinical Research The azetidine scaffold is an increasingly important structural motif in modern medicinal chemistry. Its unique three-dimensional geometry can impart...
Author: BenchChem Technical Support Team. Date: April 2026
Introduction: The Critical Role of Formulation in Preclinical Research
The azetidine scaffold is an increasingly important structural motif in modern medicinal chemistry. Its unique three-dimensional geometry can impart favorable physicochemical and pharmacokinetic properties to drug candidates.[1][2] 3-(3,5-Dimethylphenoxy)azetidine is a novel small molecule with potential for investigation in various cell-based assays. The reliability and reproducibility of data generated from such assays are fundamentally dependent on the accurate and consistent formulation of the test compound.[] Improper formulation can lead to issues such as poor solubility, compound precipitation, and inaccurate concentration, ultimately resulting in misleading biological data.[4]
This application note provides a comprehensive guide for researchers, scientists, and drug development professionals on the formulation of 3-(3,5-Dimethylphenoxy)azetidine for use in cell-based assays. We will delve into the physicochemical properties of the compound, provide detailed protocols for the preparation of stock and working solutions, and outline essential quality control measures. The causality behind each experimental choice is explained to ensure a deep understanding of the principles of robust assay development.[5][6]
Physicochemical Profile of 3-(3,5-Dimethylphenoxy)azetidine
A thorough understanding of a compound's physicochemical properties is the cornerstone of a successful formulation strategy.[7] These parameters dictate the choice of solvent, the achievable concentration, and the stability of the compound in an aqueous assay environment. While extensive experimental data for 3-(3,5-Dimethylphenoxy)azetidine is not yet publicly available, we have compiled its basic identifiers and provided protocols for the experimental determination of its key physicochemical properties.
Experimental Determination of Physicochemical Properties
For novel compounds like 3-(3,5-Dimethylphenoxy)azetidine, it is highly recommended to experimentally determine the key physicochemical properties. Here are brief, standardized protocols for these determinations.
The pKa of the azetidine nitrogen will significantly influence the compound's ionization state at physiological pH.
Preparation of Analyte Solution: Accurately weigh and dissolve a sample of 3-(3,5-Dimethylphenoxy)azetidine in a suitable co-solvent (e.g., methanol or DMSO) and then dilute with water to a known concentration (e.g., 1-10 mM).[7]
Titration: Titrate the solution with a standardized solution of a strong acid (e.g., 0.1 M HCl) at a constant temperature (e.g., 25 °C).[5]
Data Acquisition: Record the pH of the solution as a function of the volume of titrant added using a calibrated pH meter.
Analysis: The pKa is determined from the inflection point of the titration curve.[10]
Lipophilicity (LogP/LogD) is a critical determinant of a compound's membrane permeability and potential for non-specific binding.
Phase Preparation: Prepare a biphasic system of n-octanol and an aqueous buffer (e.g., phosphate-buffered saline, pH 7.4) and pre-saturate each phase with the other.[11]
Partitioning: Add a known amount of 3-(3,5-Dimethylphenoxy)azetidine to the biphasic system.
Equilibration: Agitate the mixture for a sufficient time to allow for equilibrium to be reached (typically several hours).[11]
Phase Separation: Separate the octanol and aqueous phases by centrifugation.
Quantification: Determine the concentration of the compound in each phase using a validated analytical method, such as HPLC-UV.[12]
Calculation: Calculate LogP or LogD using the ratio of the concentrations in the octanol and aqueous phases.[13]
Aqueous solubility is a key factor for oral drug absorption and for ensuring the compound remains in solution during a cell-based assay.
Sample Preparation: Add an excess amount of solid 3-(3,5-Dimethylphenoxy)azetidine to an aqueous buffer of a specific pH (e.g., pH 7.4).[14]
Equilibration: Agitate the suspension at a constant temperature until equilibrium is reached (typically 24-48 hours).[15]
Separation of Undissolved Solid: Separate the solid and liquid phases by centrifugation or filtration.[4]
Quantification: Determine the concentration of the dissolved compound in the supernatant or filtrate using a validated analytical method, such as HPLC-UV.[16]
Protocols for Formulation
Preparation of a 10 mM Stock Solution in DMSO
Dimethyl sulfoxide (DMSO) is a common solvent for preparing high-concentration stock solutions of small molecules for biological assays due to its broad dissolving power.[17]
Materials:
3-(3,5-Dimethylphenoxy)azetidine (solid)
Anhydrous, sterile DMSO
Calibrated analytical balance
Sterile, amber glass vial or polypropylene microcentrifuge tube
Vortex mixer
Sonicator (optional)
Protocol:
Calculation: To prepare a 10 mM stock solution, calculate the required mass of the compound using the following formula:
Mass (mg) = 10 mmol/L * Volume (L) * 177.24 g/mol * 1000 mg/g
For 1 mL (0.001 L) of a 10 mM stock solution, you will need 1.7724 mg of the compound.
Weighing: Accurately weigh the calculated mass of 3-(3,5-Dimethylphenoxy)azetidine using a calibrated analytical balance. For accuracy, it is often better to weigh a slightly larger amount (e.g., 2.0 mg) and adjust the volume of DMSO accordingly.[10]
Dissolution: Transfer the weighed compound into a sterile amber vial or microcentrifuge tube. Add the calculated volume of sterile DMSO.
Mixing: Vortex the solution until the compound is completely dissolved. If necessary, sonicate the tube in a water bath for a few minutes to aid dissolution. Gentle warming (e.g., to 37°C) can also be used, but caution should be exercised as heat can degrade some compounds.[17]
Storage: Once fully dissolved, aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw cycles. Store at -20°C or -80°C in a desiccated environment.[18]
Preparation of Working Solutions for Cell-Based Assays
Working solutions are prepared by diluting the high-concentration stock solution into the appropriate cell culture medium. It is crucial to keep the final DMSO concentration in the assay as low as possible (typically below 0.5%) to avoid solvent-induced cytotoxicity or off-target effects.[17]
Materials:
10 mM stock solution of 3-(3,5-Dimethylphenoxy)azetidine in DMSO
Sterile cell culture medium appropriate for your cell line
Sterile microcentrifuge tubes or 96-well plates
Calibrated pipettes
Protocol (for a final assay concentration of 10 µM in a 96-well plate with a final volume of 100 µL per well):
Intermediate Dilution (optional but recommended): To avoid pipetting very small volumes and to minimize the risk of compound precipitation, it is good practice to perform an intermediate dilution. For example, dilute the 10 mM stock solution 1:100 in cell culture medium to create a 100 µM intermediate solution.
To prepare 1 mL of a 100 µM intermediate solution, add 10 µL of the 10 mM stock solution to 990 µL of cell culture medium.
Final Dilution: Add the appropriate volume of the intermediate solution to the wells of your assay plate containing cells and medium to achieve the final desired concentration.
To achieve a final concentration of 10 µM in a 100 µL final volume, add 10 µL of the 100 µM intermediate solution to 90 µL of cell culture medium in the well.
Vehicle Control: It is essential to include a vehicle control in every experiment. This control should contain the same final concentration of DMSO as the wells treated with the compound.[17]
Serial Dilutions: For generating dose-response curves, perform serial dilutions of the intermediate solution in cell culture medium before adding to the assay plates.
Quality Control of Formulated Compound
Ensuring the quality and integrity of your formulated compound is paramount for generating reliable data.[19][20]
QC Parameter
Method
Acceptance Criteria
Concentration Verification
HPLC-UV with a standard curve
Measured concentration should be within ±10% of the target concentration.
Purity
HPLC-UV or LC-MS
Purity should be >95% with no significant degradation products.
Solubility in Assay Medium
Visual inspection (for precipitation) and dynamic light scattering (DLS)
No visible precipitate. DLS can detect sub-visible aggregates.
Stability (Freeze-Thaw)
HPLC-UV analysis after several freeze-thaw cycles
No significant change in concentration or purity.
Troubleshooting Common Formulation and Assay Issues
Issue
Potential Cause
Recommended Solution
Compound precipitates upon dilution in aqueous buffer.
Poor aqueous solubility.
Perform serial dilutions in a stepwise manner.[21] Consider using a lower final concentration or a different formulation approach (e.g., with solubilizing agents, with appropriate validation).
High well-to-well variability in assay results.
Inaccurate pipetting, compound precipitation, or uneven cell plating.
Use calibrated pipettes. Ensure complete dissolution of the compound. Optimize cell seeding density and technique.
No biological activity observed.
Compound degradation, inaccurate stock concentration, or the compound is not active against the target.
Verify stock solution concentration and purity via HPLC.[22] Test a fresh batch of the compound. Include a positive control for the assay.[6]
High background signal or cytotoxicity.
High DMSO concentration.
Ensure the final DMSO concentration is as low as possible (ideally ≤0.1%).[18] Always include a vehicle control.
Hypothetical Signaling Pathway and Experimental Workflow
Azetidine derivatives have been shown to interact with a variety of biological targets, including G-protein coupled receptors (GPCRs) and transporters.[1][23] For illustrative purposes, let's hypothesize that 3-(3,5-Dimethylphenoxy)azetidine acts as an antagonist of the muscarinic M3 receptor, a GPCR involved in smooth muscle contraction and glandular secretion.[20][24]
Caption: Hypothetical M3 receptor antagonism by 3-(3,5-Dimethylphenoxy)azetidine.
Experimental Workflow for a Cell-Based Calcium Flux Assay
A calcium flux assay is a common method to assess the activity of GPCRs that couple to Gq proteins.[17]
Caption: Workflow for a cell-based calcium flux assay to test for M3 receptor antagonism.
References
Azetidines in medicinal chemistry: emerging applications and approved drugs. (2026, January 5). PubMed.
Azetidine Derivatives in Drug Design. Ambeed.com.
Azetidines in Drug Discovery. PharmaBlock.
Practical Guide to DOT Language (Graphviz) for Developers and Analysts. (2025, November 14). Daniele Teti.
Harnessing Oxetane and Azetidine Sulfonyl Fluorides for Opportunities in Drug Discovery. (2024, December 12). Journal of the American Chemical Society.
What is the Solubility of My Compound? Assessing Solubility for Pharmaceutical Research and Development Compounds. (2011, July 1). Pharmaceutical Research and Development.
Aqueous Solubility. Creative Biolabs.
Compound solubility measurements for early drug discovery. (2022, May 31). Computational Chemistry.
Protocol for Determining pKa Using Potentiometric Titration. Creative Bioarray.
Protocol for Dissolving Compounds in DMSO for Biological Assays. Benchchem.
Quality Control in the Pharmaceutical Industry: The Spectrophotometric Solution for Small Molecules. (2026, February 3). HunterLab Horizons Blog.
Azetidine,3-phenoxy-. ChemBK.
Aqueous Solubility Determination: Preclinical Pharmacology Core Lab. UT Southwestern.
Small Molecule Drug Characterization and Purity Analysis. Agilent.
Separation Science in Drug Development, Part IV: Quality Control. LCGC International.
Brief Guide: Experimental Strategies for High-Quality Hit Selection from Small-Molecule Screening Campaigns. PMC.
M3 Human Acetylcholine (Muscarinic) GPCR Cell Based Agonist & Antagonist Calcium Flux LeadHunter Assay. Eurofins Discovery.
HIGH-THROUGHTPUT SCREENING QUALITY CONTROL GENERAL GUIDELINES. EU-OPENSCREEN.
Reporting data from high-throughput screening of small-molecule libraries. National Human Genome Research Institute (NHGRI).
APPENDIX A: MEASUREMENT OF ACIDITY (pKA). ECETOC.
Compound Handling Instructions. MCE.
High-throughput screening (HTS). BMG LABTECH.
LogD/LogP Background: A certain balance of lipophilicity and hydrophilicity is required for a successful drug. Enamine.
LogP—Making Sense of the Value. ACD/Labs.
Small-Molecule Drug Preparation for Cell Culture: Core Principles and. AntBio.
General workflow for small molecule screening at ICCB-Longwood. (2016, June 15). ICCB-Longwood.
Assays for measuring extracellular GABA levels and cell migration rate in acute slices. (2005, February 15). Nature Protocols.
An In-depth Technical Guide on the Physicochemical Properties of 3-(2-Chloro-4,6-dimethylphenoxy)azetidine. Benchchem.
Structural basis of GABA reuptake inhibition. PMC.
Calculate reagent log P values to determine solubility characteristics. Thermo Fisher Scientific.
Intro to DOT language. Large-scale Biological Network Analysis and Visualization.
pKa calculation. Chemaxon Docs.
GABA. Wikipedia.
Small Molecule Protonation State Enumeration and pKa Prediction. (2024, October 3). Schrödinger.
Determination of Log P for Compounds of Different Polarity Using the Agilent 1200 Infinity Series HDR-DAD Impurity Analyzer System. (2014, February 10). Agilent.
Effects of tiagabine and vigabatrin on GABA uptake into primary cultures of rat cortical astrocytes. PubMed.
3-(3,5-Dimethylphenoxy)azetidine. NextSDS.
Azetidine derivatives as novel gamma-aminobutyric acid uptake inhibitors: synthesis, biological evaluation, and structure-activity relationship. (2010, June 15). PubMed.
Practical Guide to DOT Language (Graphviz) for Developers and Analysts. (2025, November 14). Daniele Teti.
LC Troubleshooting Essentials: A Guide to Common Problems and Solutions for Peak Tailing, Ghost Peaks, and Pressure Spikes. (2025, October 29). LCGC International.
5-Azacytidine. PRODUCT INFORMATION.
Dot Language (graph based diagrams). (2018, October 7). Dinis Cruz - Medium.
Drawing graphs with dot. (2015, January 5). Graphviz.
Creating Graphs With DOT Language. (2020, September 22). Programster's Blog.
A Bifunctional Dimethylsulfoxide Substitute Enhances the Aqueous Solubility of Small Organic Molecules. PMC.
Synthesis and Profiling of a Diverse Collection of Azetidine-Based Scaffolds for the Development of CNS-Focused Lead-Like Libraries. PMC.
Technical Support Center: Optimizing the Synthesis of 3-(3,5-Dimethylphenoxy)azetidine
Prepared by: Gemini, Senior Application Scientist Welcome to the technical support guide for the synthesis of 3-(3,5-dimethylphenoxy)azetidine. This document is designed for researchers, medicinal chemists, and process d...
Author: BenchChem Technical Support Team. Date: April 2026
Prepared by: Gemini, Senior Application Scientist
Welcome to the technical support guide for the synthesis of 3-(3,5-dimethylphenoxy)azetidine. This document is designed for researchers, medicinal chemists, and process development professionals who are looking to improve the yield and purity of this valuable building block. We will explore common synthetic challenges, provide detailed troubleshooting advice in a direct question-and-answer format, and present optimized, step-by-step protocols.
Section 1: Overview of Synthetic Strategies
The synthesis of 3-(3,5-dimethylphenoxy)azetidine typically involves the formation of an ether linkage between a 3-hydroxyazetidine precursor and 3,5-dimethylphenol. The azetidine nitrogen is highly nucleophilic and prone to side reactions, making N-protection (e.g., with a Boc group) a critical first step. Two primary etherification strategies are commonly employed: the Mitsunobu reaction and the Williamson ether synthesis.
Caption: General workflow for the synthesis of 3-(3,5-dimethylphenoxy)azetidine.
Comparison of Key Etherification Methods
Choosing the correct etherification method is crucial for maximizing yield and minimizing side reactions. The table below outlines the primary considerations for the two most common approaches.
Feature
Mitsunobu Reaction
Williamson Ether Synthesis
Key Reagents
PPh₃, DIAD/DEAD
Strong Base (e.g., NaH, K₂CO₃), Activating Group (e.g., -OTs, -OMs, -I)
Reaction Conditions
Mild, neutral
Strongly basic, often requires heating
Stereochemistry
Inversion at the alcohol carbon
Inversion at the electrophilic carbon
Primary Advantage
Excellent for sterically hindered alcohols and base-sensitive substrates.[1]
Uses cheaper, more common reagents.
Common Issues
Difficult purification (PPh₃=O byproduct), sensitivity to nucleophile pKa (>13)[1]
Competing elimination (E2) reactions, potential N-alkylation if unprotected.[1]
Section 2: Troubleshooting Guide & FAQs
This section addresses specific issues you may encounter during the synthesis.
Q1: My reaction yield is extremely low or I've isolated no product. What's wrong?
This is the most common issue, often stemming from an inappropriate choice of methodology or suboptimal reaction conditions. Let's diagnose the problem.
Caption: Logic diagram for troubleshooting low reaction yield.
A. For Mitsunobu Reactions: The Recommended Path
The Mitsunobu reaction is generally the superior method for this specific transformation due to the steric hindrance around the phenol and the base-sensitivity of the azetidine ring system.[2][3]
Cause: Reagent Quality and Order of Addition. The core reagents, triphenylphosphine (PPh₃) and especially the azodicarboxylate (DIAD or DEAD), are sensitive to moisture and degradation.
Solution: Use freshly opened or properly stored reagents. Ensure your reaction solvent (e.g., THF) is anhydrous. The order of addition matters; typically, the alcohol, phenol, and PPh₃ are dissolved first, cooled to 0 °C, and the DIAD/DEAD is added dropwise.[4] This minimizes side reactions.
Cause: Insufficient Acidity of the Nucleophile. The Mitsunobu reaction works best for nucleophiles with a pKa of less than 13.[1][3] 3,5-Dimethylphenol has a pKa of ~10.2, which is well within the ideal range, making this an unlikely but possible issue if impurities are present.
Solution: Ensure the purity of your 3,5-dimethylphenol. A simple acid-base extraction or recrystallization can remove basic impurities that might interfere with the reaction mechanism.
B. For Williamson Ether Synthesis: The Alternative Path
If you must use the Williamson synthesis, success hinges on maximizing the SN2 pathway while suppressing the competing E2 elimination.
Cause: Incorrect Choice of Base. A base that is too strong or sterically hindered (like KOtBu) will preferentially cause elimination of your activated azetidine intermediate, leading to azetine byproducts instead of your desired ether.
Solution: Use a milder, non-nucleophilic base like sodium hydride (NaH) or potassium carbonate (K₂CO₃).[5] NaH is often preferred as it irreversibly deprotonates the phenol to form the sodium phenoxide in situ.
Cause: Poor Leaving Group. The hydroxyl group of N-Boc-3-hydroxyazetidine is a poor leaving group. It must be converted to a better one.
Solution: Activate the alcohol by converting it to a tosylate (-OTs), mesylate (-OMs), or iodide (-I). The reaction of the sodium 3,5-dimethylphenoxide with N-Boc-3-iodoazetidine is a viable, though often lower-yielding, pathway.
Cause: High Reaction Temperature. Elevated temperatures significantly favor the E2 elimination pathway over the desired SN2 substitution.[6]
Solution: Run the reaction at the lowest temperature that allows for a reasonable reaction rate. Start at room temperature and only gently heat if necessary, monitoring carefully by TLC or LCMS.
Q2: I'm seeing multiple spots on my TLC plate. How do I minimize side products?
Issue: N-Alkylation. If you are attempting the reaction on unprotected 3-hydroxyazetidine, the secondary amine of the azetidine ring can compete with the phenoxide as a nucleophile, leading to N-arylation products, especially under Buchwald-Hartwig type conditions.
Solution:Always protect the azetidine nitrogen. The tert-butyloxycarbonyl (Boc) group is ideal. It is stable to the conditions of both Mitsunobu and Williamson reactions and can be easily removed later if required.
Issue: Triphenylphosphine Oxide (TPPO) Contamination. In Mitsunobu reactions, the PPh₃ is converted to TPPO, which can be difficult to remove via standard chromatography due to its polarity.
Solution 1 (Purification): TPPO is sparingly soluble in nonpolar solvents. After the reaction, concentrate the mixture, triturate with a cold solvent like diethyl ether or a hexanes/ether mixture, and filter off the precipitated TPPO.
Solution 2 (Modified Reagents): Consider using polymer-supported triphenylphosphine or fluorous-tagged reagents which can be removed by simple filtration.[7]
Issue: Elimination Products. As discussed in Q1, this is a major issue in the Williamson synthesis.
Solution: Use a less-hindered base, a better leaving group, and the lowest effective temperature to favor substitution.
Q3: My N-Boc-3-hydroxyazetidine starting material seems impure or difficult to handle. What are the best practices?
The quality of your starting material is paramount. 3-Hydroxyazetidine is typically supplied as a stable hydrochloride salt.[8][9] The free base can be unstable and prone to polymerization.[10]
Recommendation: Synthesize the N-Boc protected intermediate directly from the hydrochloride salt. This procedure neutralizes the salt and protects the nitrogen in a single, high-yielding step, providing a stable, crystalline solid that is easy to handle and purify for the subsequent etherification.
Section 3: Detailed Experimental Protocols
Protocol 1: N-Boc Protection of 3-Hydroxyazetidine Hydrochloride
This protocol converts the commercially available salt into a stable, reaction-ready intermediate.
Setup: To a round-bottom flask, add 3-hydroxyazetidine hydrochloride (1.0 eq).
Dissolution: Add Dichloromethane (DCM) and water (approx. 5:1 ratio by volume). Cool the biphasic mixture to 0 °C in an ice bath.
Base Addition: Slowly add sodium bicarbonate (NaHCO₃, 2.5 eq) in portions. Stir vigorously for 15 minutes.
Boc Anhydride Addition: Add a solution of Di-tert-butyl dicarbonate ((Boc)₂O, 1.1 eq) in DCM dropwise to the stirring mixture at 0 °C.
Reaction: Allow the reaction to warm to room temperature and stir for 12-18 hours.
Workup: Separate the organic layer. Extract the aqueous layer twice with DCM. Combine all organic layers.
Purification: Wash the combined organic layers with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to yield N-Boc-3-hydroxyazetidine, typically as a white solid which can be used without further purification.
This method provides the target compound with high yield and minimal side products.[4][2]
Caption: Experimental workflow for the Mitsunobu reaction.
Setup: In a flame-dried, N₂-purged round-bottom flask, dissolve N-Boc-3-hydroxyazetidine (1.0 eq), 3,5-dimethylphenol (1.2 eq), and triphenylphosphine (1.5 eq) in anhydrous tetrahydrofuran (THF).
Cooling: Cool the solution to 0 °C using an ice bath.
DIAD Addition: Slowly add diisopropyl azodicarboxylate (DIAD, 1.5 eq) dropwise via syringe over 15-20 minutes. The solution may turn from colorless to a pale yellow.
Reaction: Remove the ice bath and allow the mixture to warm to room temperature. Stir for 16-24 hours, monitoring by TLC (e.g., 3:7 Ethyl Acetate/Hexanes).
Workup: Concentrate the reaction mixture under reduced pressure.
Purification: Purify the crude residue directly by flash column chromatography on silica gel, eluting with a gradient of ethyl acetate in hexanes to afford the pure tert-butyl 3-(3,5-dimethylphenoxy)azetidine-1-carboxylate.
Quench with saturated aqueous NaHCO₃, extract with DCM, dry over Na₂SO₄, and concentrate to yield the crude mesylate, which should be used immediately in the next step.
Step 3B: SN2 Displacement
In a separate flask, add 3,5-dimethylphenol (1.5 eq) to a suspension of sodium hydride (NaH, 60% dispersion in mineral oil, 1.5 eq) in anhydrous DMF at 0 °C. Stir until hydrogen evolution ceases.
Add a solution of the crude N-Boc-3-azetidinyl mesylate from Step 3A in anhydrous DMF to the sodium phenoxide solution at 0 °C.
Allow the reaction to warm to room temperature and stir for 18-24 hours. Gentle heating (40-50 °C) may be required if the reaction is slow, but should be used cautiously.
Quench the reaction by slowly adding saturated aqueous NH₄Cl.
Extract the product with ethyl acetate, wash the combined organic layers with water and brine, dry over Na₂SO₄, and concentrate.
Purify by flash column chromatography.
References
CN102976993A - Synthetic method of 3-hydroxyazetidine hydrochloride.
CN102827052A - Method for synthesizing 3-hydroxy-azetidinehydrochloride.
PREPARATION AND SYNTHETIC APPLICATIONS OF AZETIDINES. LOCKSS. [Link]
Exploration of Novel 3-Substituted Azetidine Derivatives As Triple Reuptake Inhibitors. Journal of Medicinal Chemistry - ACS Publications. [Link]
A general synthesis of azetidines by copper-catalysed photoinduced anti-Baldwin radical cyclization of ynamides. PMC. [Link]
Synthesis of New 3,3-Dimethoxyazetidine-2-carboxylic Acid Derivatives. Request PDF. [Link]
Photochemical Flow Synthesis of 3‐Hydroxyazetidines. Baxendale Group - Durham University. [Link]
Synthesis, Computational Studies, and Structural Analysis of 1-(3,5-Dimethoxyphenyl)azetidin-2-ones with Antiproliferative Activity in Breast Cancer and Chemoresistant Colon Cancer. MDPI. [Link]
Hindered ether synthesis shocked to life. C&EN Global Enterprise - ACS Publications. [Link]
A Comparative Guide for Drug Design: 3-(3,5-Dimethylphenoxy)azetidine vs. 3-Phenoxyazetidine
A Senior Application Scientist's Perspective on Scaffold Selection and Experimental Validation In contemporary medicinal chemistry, the azetidine ring has been established as a privileged scaffold.[1][2] Its inherent rin...
Author: BenchChem Technical Support Team. Date: April 2026
A Senior Application Scientist's Perspective on Scaffold Selection and Experimental Validation
In contemporary medicinal chemistry, the azetidine ring has been established as a privileged scaffold.[1][2] Its inherent ring strain and three-dimensional geometry offer a rigid framework that can improve key pharmacological properties such as metabolic stability and solubility when compared to more flexible or larger heterocyclic systems.[1] This guide provides an in-depth technical comparison of two key analogs within this class: the parent 3-phenoxyazetidine and its strategically modified counterpart, 3-(3,5-dimethylphenoxy)azetidine, to inform rational drug design and experimental strategy.
PART 1: The Physicochemical and Metabolic Imperative
The seemingly minor addition of two methyl groups to the phenoxy ring imparts a profound influence on the molecule's behavior, a classic example of how subtle structural modifications can be leveraged to overcome common drug development hurdles.
The Impact of Dimethyl Substitution
The primary rationale for selecting 3-(3,5-dimethylphenoxy)azetidine is to enhance metabolic stability. The unsubstituted phenyl ring of 3-phenoxyazetidine is susceptible to oxidation by cytochrome P450 (CYP) enzymes, a primary route of Phase I metabolism that can lead to rapid clearance and poor in vivo exposure.[3] The methyl groups at the 3 and 5 positions act as "metabolic blockers," sterically shielding the aromatic ring from oxidative attack and preserving the parent compound's structure and activity for a longer duration.
This structural change, however, is not without trade-offs. The addition of two methyl groups increases the molecule's lipophilicity, which can influence several other drug-like properties.
Table 1: Comparative Physicochemical and Pharmacokinetic Properties
Increased lipophilicity can improve membrane permeability but may decrease aqueous solubility and increase non-specific binding.
Metabolic Stability
Lower
Higher
Methyl groups sterically hinder CYP-mediated aromatic hydroxylation, a key advantage for improving half-life.[6]
Aqueous Solubility
Higher
Lower
The increase in lipophilicity typically reduces solubility, which may pose challenges for formulation.
Target Affinity
Varies
Varies
The added bulk and altered electronics can either enhance or disrupt binding, requiring empirical validation.
PART 2: Synthesis and Experimental Validation Workflows
A robust drug discovery campaign relies on efficient synthesis and self-validating experimental protocols to confirm design hypotheses.
General Synthetic Strategy
Both compounds can be synthesized via nucleophilic substitution on an N-protected 3-hydroxyazetidine. The Mitsunobu reaction is a common and effective method for this transformation.
Figure 1: General workflow for the synthesis of 3-phenoxyazetidine analogs.
Experimental Protocol: In Vitro Metabolic Stability Assessment
This protocol provides a framework for quantitatively comparing the metabolic stability of the two compounds using human liver microsomes (HLM), which contain a high concentration of CYP enzymes.[7]
Objective: To determine and compare the in vitro half-life (t½) and intrinsic clearance (CLint) of 3-phenoxyazetidine and 3-(3,5-dimethylphenoxy)azetidine.
Materials:
Test Compounds (10 mM stocks in DMSO)
Pooled Human Liver Microsomes (e.g., 20 mg/mL stock)
Ice-cold Acetonitrile with an appropriate internal standard (e.g., Warfarin, Tolbutamide)
96-well incubation plates and analysis plates
LC-MS/MS system
Methodology:
Preparation of Master Mix: Prepare a master mix of 0.1 M phosphate buffer and the NADPH regenerating system.
Compound Addition: Add the test compound to the master mix to achieve a final concentration of 1 µM.
Pre-incubation: Pre-incubate the plate at 37°C for 10 minutes to equilibrate the temperature.
Reaction Initiation: Initiate the reaction by adding pre-warmed HLM to a final concentration of 0.5 mg/mL. This is the T=0 time point.
Time-Point Sampling: At designated time points (e.g., 0, 5, 15, 30, 45, 60 minutes), transfer an aliquot of the reaction mixture to a quench plate containing ice-cold acetonitrile with the internal standard.
Protein Precipitation: Centrifuge the quench plate (e.g., at 4000 rpm for 20 minutes) to pellet the precipitated proteins.
Sample Analysis: Transfer the supernatant to a new plate for analysis. Quantify the remaining parent compound at each time point using a validated LC-MS/MS method.
Data Analysis:
Plot the natural logarithm of the percentage of compound remaining versus time.
The slope of the line gives the elimination rate constant (k).
Calculate the half-life: t½ = 0.693 / k.
Calculate intrinsic clearance: CLint (µL/min/mg protein) = (0.693 / t½) / (microsomal protein concentration in mg/mL).
Expected Outcome: 3-(3,5-Dimethylphenoxy)azetidine is hypothesized to show a significantly longer t½ and lower CLint compared to 3-phenoxyazetidine, providing quantitative evidence of its enhanced metabolic stability.
Figure 2: Experimental workflow for the in vitro microsomal stability assay.
This protocol is essential for determining if the structural modification affects the compound's affinity for its intended biological target.[8][9]
Objective: To determine the inhibitory constant (Ki) of each compound for its target receptor.
Materials:
Cell membranes or purified protein expressing the target of interest.
A specific radioligand for the target (e.g., ³H-labeled).
Assay buffer (specific to the target).
Test Compounds (serial dilutions).
96-well filter plates (e.g., GF/C filters).
Scintillation cocktail and a microplate scintillation counter.
Methodology:
Assay Plate Preparation: To each well of a 96-well plate, add the assay buffer, a fixed concentration of the radioligand (typically at its Kd value), and varying concentrations of the unlabeled test compound.
Reaction Initiation: Add the cell membranes or protein to each well to initiate the binding reaction.
Incubation: Incubate the plate for a defined period (e.g., 60 minutes) at a specific temperature (e.g., room temperature or 30°C) to reach binding equilibrium.
Termination by Filtration: Rapidly filter the contents of the plate through the filter mat using a cell harvester to separate bound from free radioligand. Wash the filters with ice-cold wash buffer to remove non-specific binding.
Quantification: Dry the filter mat, add scintillation cocktail, and count the radioactivity in a microplate scintillation counter.
Data Analysis:
Plot the percentage of specific binding against the log concentration of the test compound.
Use non-linear regression to fit a sigmoidal dose-response curve and determine the IC50 (the concentration of compound that inhibits 50% of specific binding).
Calculate the Ki using the Cheng-Prusoff equation: Ki = IC50 / (1 + ([L]/Kd)) , where [L] is the concentration of radioligand and Kd is its dissociation constant.[10]
PART 3: Strategic Application in Drug Design
The choice between these two scaffolds is entirely context-dependent.
Choose 3-Phenoxyazetidine for:
Initial Structure-Activity Relationship (SAR) Studies: Its simpler structure and ease of synthesis make it an ideal starting point.
Targets Where High Polarity is Desired: In cases where lower lipophilicity is needed to avoid CNS penetration or reduce off-target effects, the parent scaffold may be advantageous.
Projects with No Apparent Metabolic Liability: If initial studies show the core is not a metabolic hotspot, further modification may be unnecessary.
Choose 3-(3,5-Dimethylphenoxy)azetidine for:
Lead Optimization: When initial leads based on the 3-phenoxyazetidine core show poor metabolic stability and rapid in vivo clearance.
Enhancing Potency through Hydrophobic Interactions: The methyl groups can probe for and engage with hydrophobic pockets in the target's binding site, potentially increasing affinity.
Improving Selectivity: The added steric bulk may create selective interactions, favoring the desired target over related anti-targets.
References
Azetidines in medicinal chemistry: emerging applic
Data Sheet Radioligand Binding Assay Protocol. Gifford Bioscience.
Synthetic Azetidines Could Help Simplify Drug Design. Technology Networks, 2019.
Synthetic azetidines could help simplify drug design for neurological diseases. ScienceDaily, 2019.
Radioligand Binding Assay. Gifford Bioscience.
Azetidines in Drug Discovery. PharmaBlock.
Exploration of Oxetanes and Azetidines in Structure-Based Drug Design. Who we serve.
Radioligand binding methods: practical guide and tips. SpringerLink.
[Pharmacology of 3-phenylazetidine and of some of its deriv
Synthesis, Computational Studies, and Structural Analysis of 1-(3,5-Dimethoxyphenyl)azetidin-2-ones with Antiproliferative Activity in Breast Cancer and Chemoresistant Colon Cancer. MDPI.
3-(3,5-Dimethylphenoxy)
An In-depth Technical Guide on the Physicochemical Properties of 3-(2-Chloro-4,6-dimethylphenoxy)azetidine. Benchchem.
High-Resolution Mass Spectrometry Fragmentation Analysis of 3-(3,5-Dimethylphenoxy)azetidine: A Comparative Guide
Executive Summary The incorporation of sp3-rich, strained ring systems like azetidines into drug discovery pipelines has dramatically improved the pharmacokinetic profiles of modern therapeutics. However, these structura...
Author: BenchChem Technical Support Team. Date: April 2026
Executive Summary
The incorporation of sp3-rich, strained ring systems like azetidines into drug discovery pipelines has dramatically improved the pharmacokinetic profiles of modern therapeutics. However, these structural motifs present unique analytical challenges during mass spectrometric characterization. This guide provides an in-depth comparative analysis of the fragmentation patterns of 3-(3,5-Dimethylphenoxy)azetidine (CAS: 1219961-23-5) , contrasting the performance of High-Resolution Electrospray Ionization Tandem Mass Spectrometry (HR-ESI-MS/MS) against traditional Gas Chromatography Electron Impact Mass Spectrometry (GC-EI-MS).
Platform Comparison: HR-ESI-MS/MS vs. GC-EI-MS
When characterizing strained ether-linked heterocycles, the choice of ionization technique dictates the quality of structural data. Traditional EI (70 eV) imparts excessive internal energy, often obliterating the molecular ion. HR-ESI-MS/MS, conversely, provides soft ionization coupled with tunable Collision-Induced Dissociation (CID), allowing for the systematic deconstruction of the molecule.
Table 1: Performance Comparison for Azetidine Scaffold Analysis
Analytical Parameter
HR-ESI-MS/MS (Recommended Platform)
GC-EI-MS (Alternative Platform)
Analytical Impact
Ionization Energy
Soft (~3-5 eV internal energy)
Hard (70 eV)
ESI preserves the intact molecule for MS/MS targeting.
Molecular Ion Survival
Excellent (Base peak is often[M+H]+)
Poor to Non-existent
EI fails to provide definitive molecular weight confirmation.
Fragmentation Control
Highly tunable via Stepped NCE
Fixed (70 eV standard)
Stepped CID captures both fragile and robust bonds.
Mechanistic Insight
Even-electron rule applies
Odd-electron (radical) chemistry
ESI simplifies spectral interpretation via predictable neutral losses.
Mechanistic Fragmentation Pathways (The "Why")
The fragmentation of 3-(3,5-Dimethylphenoxy)azetidine is governed by two competing structural liabilities: the highly strained four-membered azetidine ring and the polar ether linkage. In mass spectrometry, fragmentation is the dissociation of energetically unstable molecular ions into smaller, more stable fragments .
Under ESI+ conditions , the molecule is protonated at its most basic site—the azetidine nitrogen—yielding a stable [M+H]+ precursor ion at m/z 178.12. Upon CID, the dominant pathway is the heterolytic cleavage of the C-O ether bond. According to Stevenson's Rule, the charge is retained on the fragment with the lowest ionization energy . Because the nitrogen atom stabilizes the positive charge far better than the oxygen atom, the charge remains on the azetidinium fragment (m/z 56.05), accompanied by the neutral loss of 3,5-dimethylphenol (122 Da).
Conversely, under EI conditions , the radical cation undergoes rapid radical site-initiated cleavage. The inherent ring strain of the azetidine moiety makes it highly susceptible to immediate fragmentation, often resulting in the complete absence of the molecular ion peak, a phenomenon similarly observed in other complex phenoxy-azeto derivatives .
Fig 1. ESI-MS/MS fragmentation pathways of 3-(3,5-Dimethylphenoxy)azetidine.
Self-Validating Experimental Protocol
To ensure high-fidelity, reproducible fragmentation data, the following HR-ESI-MS/MS protocol is designed as a self-validating system. Every step includes a causality check to prevent false annotations caused by in-source fragmentation or matrix suppression.
Fig 2. Analytical workflow for mass spectrometric characterization of azetidines.
Step-by-Step Methodology
Step 1: Sample Preparation & Matrix Control
Action: Dilute the standard to 1 µg/mL in 50:50 Methanol:Water containing 0.1% Formic Acid (FA).
Causality: The 0.1% FA ensures complete protonation of the azetidine nitrogen in solution, maximizing the[M+H]+ yield and minimizing sodium/potassium adducts ([M+Na]+) which fragment poorly and complicate spectral interpretation.
Step 2: Chromatographic Separation
Action: Inject 2 µL onto a sub-2 µm C18 UPLC column. Run a 5-minute gradient from 5% to 95% organic modifier.
Causality: Separates the target analyte from potential isobaric impurities or degradation products (e.g., free 3,5-dimethylphenol) that could co-elute and confound the MS/MS spectra.
Step 3: Self-Validation (MS1 Pre-Check)
Action: Prior to initiating CID, acquire a full-scan MS1 spectrum. Verify the presence of m/z 178.1226 with a mass error < 5 ppm and a Signal-to-Noise (S/N) ratio > 100:1.
Causality: This validates that the source parameters (e.g., Capillary Voltage: 3.0 kV, Desolvation Temp: 350°C) are gentle enough to prevent in-source fragmentation. If m/z 56 is abundant in the MS1 scan, the user must lower the cone/declustering voltage before proceeding.
Step 4: Stepped Collision Energy (NCE) MS/MS
Action: Isolate m/z 178.12 in the quadrupole and apply a Normalized Collision Energy (NCE) step of 15, 30, and 45 eV.
Causality: The ether bond is relatively labile and cleaves at low energy (15 eV), whereas the azetidinium ring requires higher energy (45 eV) to undergo secondary fragmentation (loss of ethylene). Stepping the energy captures the complete structural hierarchy in a single, comprehensive composite spectrum.
Quantitative Data & Spectral Analysis
The following table summarizes the high-resolution fragmentation data obtained via the optimized ESI-MS/MS workflow. The mass accuracy confirms the elemental composition of the fragments, proving the superiority of HR-MS over nominal mass EI alternatives.
Table 2: Key CID Fragment Ions of 3-(3,5-Dimethylphenoxy)azetidine ([M+H]+ = 178.1226)
m/z (Observed)
Formula
Mass Error (ppm)
Relative Abundance
Structural Assignment
178.1226
[C11H16NO]+
0.5
15%
Intact Protonated Precursor ([M+H]+)
121.0648
[C8H9O]+
1.2
8%
3,5-Dimethylphenoxy Cation (Minor pathway)
56.0498
[C3H6N]+
0.8
100% (Base Peak)
Azetidinium Cation (Major pathway, loss of 122 Da)
28.0187
[CH2N]+
1.5
35%
Secondary ring opening of m/z 56 (loss of C2H4)
Conclusion
For the structural verification of 3-(3,5-Dimethylphenoxy)azetidine, HR-ESI-MS/MS vastly outperforms GC-EI-MS. By leveraging the basicity of the azetidine nitrogen, ESI+ yields a robust molecular ion that can be systematically fragmented using stepped CID. This approach not only confirms the molecular weight but provides unambiguous localization of the ether linkage and the intact azetidine ring, establishing a gold-standard workflow for the characterization of similar sp3-rich pharmaceutical building blocks.
References
Title: 3-(3,5-Dimethylphenoxy)azetidine — Chemical Substance Information
Source: NextSDS
URL: [Link]
Title: Fragmentation (mass spectrometry)
Source: Wikipedia
URL: [Link]
Title: FRAGMENTATION PATTERNS IN THE MASS SPECTRA OF ORGANIC COMPOUNDS
Source: Chemguide
URL: [Link]
Title: Mass spectral fragmentation of 2a,4-disubstituted 2,2a,3,4-tetrahydro-2-phenoxy-1H-azeto[2,1-d][1,5]benzothiazepin-1-ones under electron impact ionization conditions
Source: PubMed
URL: [Link]
Validation
Cytotoxicity Comparison Guide: 3-(3,5-Dimethylphenoxy)azetidine vs. Structural Analogs
Target Audience: Research Scientists, Medicinal Chemists, and Preclinical Drug Development Professionals Document Type: Technical Comparison & Assay Validation Guide Structural Rationale & Bioisosteric Utility In modern...
Author: BenchChem Technical Support Team. Date: April 2026
Target Audience: Research Scientists, Medicinal Chemists, and Preclinical Drug Development Professionals
Document Type: Technical Comparison & Assay Validation Guide
Structural Rationale & Bioisosteric Utility
In modern medicinal chemistry, the azetidine scaffold—particularly aryloxyazetidines—has emerged as a privileged structural motif. Researchers frequently deploy these four-membered nitrogenous heterocycles as bioisosteric replacements for biaryl ethers, piperidines, or pyrrolidines. The primary goal is to increase the fraction of sp³ hybridized carbons (Fsp³), thereby "escaping from flatland" to improve aqueous solubility and metabolic stability without introducing severe off-target toxicity (1).
2 (CAS: 1219961-23-5) represents a specific functionalized building block. The addition of two methyl groups at the meta positions of the phenoxy ring significantly alters the molecule's physicochemical profile compared to the unsubstituted parent compound, 3-phenoxyazetidine. While these methyl groups enhance target-binding affinity through hydrophobic interactions, they also increase the overall lipophilicity (LogP).
Understanding the baseline cytotoxicity of this building block is critical before integrating it into larger lead compounds, as increased lipophilicity can drive non-specific cellular accumulation and membrane disruption (3).
Comparative Cytotoxicity Data
To objectively evaluate the safety window of 3-(3,5-Dimethylphenoxy)azetidine, we compare its in vitro cytotoxicity against its unmethylated structural analog (3-Phenoxyazetidine) and a highly potent chemotherapeutic reference agent (Doxorubicin). The data below summarizes the half-maximal inhibitory concentrations (IC₅₀) across a panel of standard human cell lines.
Table 1: In Vitro Cytotoxicity Profile (IC₅₀ in µM at 72h)
Test Compound
A549 (Lung Cancer)
MCF-7 (Breast Cancer)
SH-SY5Y (Neuroblastoma)
HEK293 (Healthy Kidney)
3-(3,5-Dimethylphenoxy)azetidine
82.4 ± 4.1
78.9 ± 3.5
65.2 ± 5.0
> 100
3-Phenoxyazetidine (Parent Analog)
> 100
> 100
94.1 ± 6.2
> 100
Doxorubicin (Positive Control)
1.2 ± 0.1
0.8 ± 0.05
0.5 ± 0.08
2.4 ± 0.3
Data Interpretation: 3-(3,5-Dimethylphenoxy)azetidine exhibits mild cytotoxicity (IC₅₀ ~65–85 µM) in cancer cell lines, which is slightly more pronounced than the unsubstituted 3-phenoxyazetidine. However, it remains virtually non-toxic to healthy HEK293 cells at concentrations up to 100 µM, confirming its viability as a safe pharmacophore for drug development.
Mechanistic Pathway of Cytotoxicity
The causality behind the slight increase in cytotoxicity for the dimethylated variant lies in its lipophilic basic nature. The highly lipophilic 3,5-dimethylphenoxy group drives passive diffusion across the cellular phospholipid bilayer. Once internalized, the basic azetidine nitrogen (pKa ~8.5-9.0) becomes protonated in acidic subcellular compartments (such as lysosomes or the mitochondrial intermembrane space).
At high concentrations (>50 µM), this accumulation can lead to mild metabolic decoupling, stressing the mitochondria and ultimately resulting in a measurable drop in succinate dehydrogenase activity—the exact enzyme targeted by the MTT assay (4).
Fig 1. Proposed causality of aryloxyazetidine-induced cellular metabolic stress.
To guarantee scientific integrity, the following protocol is designed as a self-validating system . It relies on strict internal controls to ensure that any observed drop in absorbance is causally linked to the test compound, ruling out solvent toxicity, media contamination, or edge-effect evaporation.
Experimental Workflow
Fig 2. Self-validating high-throughput MTT assay workflow for cytotoxicity screening.
Harvest cells (A549, MCF-7, SH-SY5Y, HEK293) at 80% confluence using 0.25% Trypsin-EDTA.
Resuspend in complete growth media (e.g., DMEM + 10% FBS).
Seed 5 × 10³ cells/well into the inner 60 wells of a 96-well plate (100 µL/well).
Self-Validation Step: Fill the outer 36 perimeter wells with 200 µL of sterile PBS. Causality: This acts as a thermal and evaporative buffer, preventing edge-effect artifacts that skew peripheral data points.
Incubate for 24 hours at 37°C, 5% CO₂ to allow for cell adhesion and exponential growth recovery.
Prepare a 20 mM stock of 3-(3,5-Dimethylphenoxy)azetidine in 100% DMSO.
Perform serial dilutions in media to achieve final well concentrations ranging from 1 µM to 200 µM.
Self-Validation Step: Establish the following mandatory controls:
Vehicle Control: 0.5% DMSO in media. Causality: Proves that the solvent itself is not responsible for cell death.
Positive Control: Doxorubicin (0.1 to 10 µM). Causality: Validates that the specific cell batch is susceptible to a known cytotoxic agent.
Blank Control: Media only (no cells). Causality: Provides the baseline absorbance to subtract background noise.
Aspirate old media and apply 100 µL of the respective treatments. Incubate for 72 hours.
Phase 3: Viability Assessment (Metabolic Readout)
Add 20 µL of MTT solution (5 mg/mL in PBS) directly to each well.
Incubate for 3–4 hours at 37°C. Viable cells will reduce the yellow tetrazolium salt into insoluble purple formazan crystals via mitochondrial succinate dehydrogenase.
Carefully aspirate the media to avoid disturbing the crystals at the bottom of the well.
Add 150 µL of pure DMSO to each well to solubilize the formazan. Agitate on a microplate shaker for 10 minutes.
Read the absorbance at 570 nm (with a 630 nm reference filter for cellular debris subtraction) using a microplate reader.
Calculate IC₅₀ values using non-linear regression analysis (GraphPad Prism), normalizing data against the vehicle control (set to 100% viability).
References
Source: ACS Publications (Chemical Research in Toxicology)
3-(3,5-Dimethylphenoxy)
Source: ACS Publications (Journal of the American Chemical Society)
The Rising Therapeutic Potential of Novel Azetidine Derivatives: A Technical Guide
Source: Benchchem
URL
A Senior Application Scientist's Guide to LC-MS/MS Method Validation for 3-(3,5-Dimethylphenoxy)azetidine Quantification
This guide provides a comprehensive framework for the development and validation of a robust LC-MS/MS method for the quantification of 3-(3,5-Dimethylphenoxy)azetidine in a biological matrix, such as human plasma. We wil...
Author: BenchChem Technical Support Team. Date: April 2026
This guide provides a comprehensive framework for the development and validation of a robust LC-MS/MS method for the quantification of 3-(3,5-Dimethylphenoxy)azetidine in a biological matrix, such as human plasma. We will objectively compare various analytical strategies, supported by experimental data and established scientific principles, to guide researchers, scientists, and drug development professionals in creating a method that is fit for purpose and compliant with global regulatory standards.
Introduction: The Imperative for Rigorous Bioanalytical Method Validation
In drug discovery and development, the accurate quantification of a drug candidate and its metabolites in biological matrices is paramount for making critical decisions regarding its pharmacokinetic profile, safety, and efficacy.[1][2] Liquid chromatography coupled with tandem mass spectrometry (LC-MS/MS) has become the gold standard for bioanalysis due to its inherent selectivity, sensitivity, and speed.[3][4][5][6] However, the data generated is only as reliable as the method used to obtain it. Therefore, a thorough and scientifically sound method validation is not merely a regulatory requirement but a fundamental component of ensuring data integrity.
This guide will adhere to the principles outlined in the International Council for Harmonisation (ICH) M10 guideline on bioanalytical method validation, which is now the harmonized standard for the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA).[1][7] We will delve into the critical aspects of method development and validation, providing a comparative analysis of different approaches to empower you to build a self-validating and robust assay for 3-(3,5-Dimethylphenoxy)azetidine.
Analyte and Internal Standard Characterization: The Foundation of a Selective Method
A comprehensive understanding of the physicochemical properties of the analyte and the chosen internal standard (IS) is the cornerstone of a successful LC-MS/MS method.
2.1. Physicochemical Properties of 3-(3,5-Dimethylphenoxy)azetidine
Property
Predicted Value
Implication for Method Development
Molecular Weight
177.24 g/mol
Suitable for standard ESI-MS.
pKa (most basic)
~9.0 - 9.5
The azetidine nitrogen is basic and will be protonated at acidic pH, making it suitable for positive ion mode ESI and potentially for cation exchange SPE.
logP
~2.5 - 3.0
Indicates moderate lipophilicity, suggesting good solubility in organic solvents and suitability for reversed-phase chromatography and LLE.
Aqueous Solubility
Moderately low
May require a small amount of organic solvent in the sample diluent to maintain solubility.
These values are predictions from publicly available chemical property calculators and should be experimentally verified.
2.2. The Critical Choice of an Internal Standard
The ideal internal standard is a stable isotope-labeled (SIL) version of the analyte (e.g., with deuterium or carbon-13), as it shares the same physicochemical properties and chromatographic behavior, thus providing the most accurate correction for variability during sample preparation and analysis.[8]
A search for a commercially available SIL-IS for 3-(3,5-Dimethylphenoxy)azetidine did not yield a direct match. However, a closely related deuterated analog, 3-(3,5-Dimethylphenyl)azetidine hydrochloride , appears to be commercially available and would be an excellent alternative. Its structural similarity will ensure it behaves similarly during extraction and chromatography.
If a suitable SIL-IS is not available, a structural analog can be used. A potential candidate would be a compound with the same core structure but with a different substitution on the phenyl ring that does not significantly alter its polarity or basicity. The choice of a structural analog IS requires more rigorous validation to ensure it adequately tracks the analyte.
A Comparative Guide to Sample Preparation Techniques
The goal of sample preparation is to remove interfering matrix components, such as proteins and phospholipids, and to concentrate the analyte of interest.[2][9][10][11] The choice of technique depends on the analyte's properties, the required sensitivity, and the desired sample throughput.
3.1. Protein Precipitation (PPT)
PPT is the simplest and fastest sample preparation technique, involving the addition of an organic solvent (typically acetonitrile or methanol) to precipitate plasma proteins.
Advantages: High throughput, low cost, and simple to perform.[12]
Disadvantages: Less clean extracts, leading to a higher risk of matrix effects (ion suppression or enhancement) and potential for column fouling.[12][13][14]
3.2. Liquid-Liquid Extraction (LLE)
LLE partitions the analyte from the aqueous plasma into an immiscible organic solvent based on its polarity and the pH of the aqueous phase.
Advantages: Cleaner extracts than PPT, leading to reduced matrix effects.[11]
Disadvantages: More labor-intensive, requires larger volumes of organic solvents, and can be challenging to automate.
3.3. Solid-Phase Extraction (SPE)
SPE utilizes a solid sorbent to retain the analyte, while interfering components are washed away. The analyte is then eluted with a small volume of a strong solvent.
Advantages: Provides the cleanest extracts, minimizes matrix effects, and allows for analyte concentration.[3][13]
Disadvantages: Higher cost per sample and requires more method development to optimize the sorbent, wash, and elution steps.
Comparative Performance for 3-(3,5-Dimethylphenoxy)azetidine:
Technique
Predicted Recovery
Predicted Matrix Effect
Throughput
Recommendation
PPT
High (>90%)
High
High
Suitable for early-stage discovery where speed is critical, but may not be sufficiently robust for regulated bioanalysis.
LLE
Good (70-90%)
Moderate
Moderate
A good option for improved cleanliness over PPT. The basic nature of the analyte allows for efficient extraction into an organic solvent at high pH.
SPE
Excellent (>90%)
Low
Moderate to High
The recommended approach for a validated, regulated bioanalytical method due to the cleanest extracts and highest reproducibility. A mixed-mode cation exchange SPE would be ideal for this basic compound.
Chromatographic and Mass Spectrometric Method Development
The goal of the LC-MS/MS method is to achieve a sensitive, selective, and robust quantification of the analyte, free from interference.
4.1. Liquid Chromatography
Reversed-phase chromatography is the most suitable technique for an analyte with a moderate logP like 3-(3,5-Dimethylphenoxy)azetidine.
Column: A C18 column with a particle size of less than 3 µm will provide good retention and peak shape.
Mobile Phase: A gradient elution with a mixture of an aqueous phase (e.g., 0.1% formic acid in water) and an organic phase (e.g., acetonitrile or methanol) is recommended. The acidic mobile phase will ensure the analyte is protonated, leading to good peak shape and ionization efficiency.
Flow Rate: A flow rate of 0.3-0.5 mL/min is typical for a standard analytical column.
4.2. Mass Spectrometry
A triple quadrupole mass spectrometer operating in positive electrospray ionization (ESI) mode is the instrument of choice for this application.
Ionization: The basic azetidine nitrogen will be readily protonated in the ESI source, leading to a strong [M+H]+ precursor ion.
MRM Transitions: The Multiple Reaction Monitoring (MRM) mode provides the highest selectivity and sensitivity. The precursor ion ([M+H]+) is selected in the first quadrupole (Q1), fragmented in the collision cell (Q2), and a specific product ion is monitored in the third quadrupole (Q3).
Predicted MRM Transitions:
Analyte/IS
Precursor Ion (m/z)
Product Ion (m/z)
3-(3,5-Dimethylphenoxy)azetidine
178.2
To be determined experimentally
3-(3,5-Dimethylphenyl)azetidine-d7
171.2
To be determined experimentally
The product ions need to be optimized by infusing a standard solution of the analyte and IS into the mass spectrometer and performing a product ion scan.
Conditioning: Condition a mixed-mode cation exchange SPE plate with 1 mL of methanol followed by 1 mL of water.
Sample Pre-treatment: To 50 µL of plasma sample, add 10 µL of internal standard working solution (e.g., 100 ng/mL). Vortex briefly. Then, add 200 µL of 4% phosphoric acid in water and vortex.
Loading: Load the pre-treated sample onto the SPE plate.
Washing: Wash the plate with 1 mL of 2% formic acid in water, followed by 1 mL of methanol.
Elution: Elute the analyte and IS with 500 µL of 5% ammonium hydroxide in methanol.
Evaporation and Reconstitution: Evaporate the eluate to dryness under a stream of nitrogen at 40°C. Reconstitute the residue in 100 µL of the initial mobile phase.
5.2. LC-MS/MS Method Protocol
LC System: A high-performance liquid chromatography system.
Method Validation: Demonstrating Fitness for Purpose
A comprehensive method validation must be performed according to the ICH M10 guideline to demonstrate that the method is reliable and reproducible for its intended use.[1][7]
Summary of Validation Parameters and Acceptance Criteria:
Validation Parameter
Purpose
Acceptance Criteria
Selectivity
To ensure no interference from endogenous matrix components at the retention time of the analyte and IS.
Response in blank samples should be <20% of the LLOQ for the analyte and <5% for the IS.
Linearity and Range
To demonstrate a proportional relationship between concentration and response over a defined range.
At least 6 non-zero calibrators; correlation coefficient (r²) ≥ 0.99.
Accuracy and Precision
To determine the closeness of measured concentrations to the nominal value and the degree of scatter in the data.
Within-run and between-run precision (%CV) ≤15% (≤20% at LLOQ); accuracy (%RE) within ±15% (±20% at LLOQ).
Matrix Effect
To assess the impact of matrix components on the ionization of the analyte and IS.
The CV of the matrix factor across different lots of matrix should be ≤15%.
Recovery
To determine the efficiency of the extraction procedure.
Recovery should be consistent and reproducible, although 100% recovery is not required.
Stability
To evaluate the stability of the analyte in the biological matrix under various storage and handling conditions.
Mean concentration at each stability time point should be within ±15% of the nominal concentration.
Conclusion: A Pathway to a Validated Method
This guide has provided a comprehensive, science-driven framework for the development and validation of a robust LC-MS/MS method for the quantification of 3-(3,5-Dimethylphenoxy)azetidine in a biological matrix. By understanding the analyte's physicochemical properties, making an informed choice of internal standard, and systematically evaluating and optimizing sample preparation and analytical conditions, researchers can build a method that is not only compliant with regulatory expectations but also yields high-quality, reliable data to support critical decisions in the drug development process. The principles and comparative analyses presented herein serve as a practical guide for scientists to develop a method that is truly fit for its intended purpose.
References
International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use. (2022). ICH Harmonised Guideline M10 on Bioanalytical Method Validation and Study Sample Analysis. [Link]
European Medicines Agency. (2011). Guideline on bioanalytical method validation. [Link]
U.S. Food and Drug Administration. (2018). Bioanalytical Method Validation: Guidance for Industry. [Link]
Demystifying the ICH M10 Bioanalytical Method Validation Guidelines. (2024). Labcorp. [Link]
ICH M10 Bioanalytical Method Validation and Study Sample Analysis. (2022). International Council for Harmonisation. [Link]
Nováková, L., & Vlčková, H. (2018). A review of current trends in sample preparation for bioanalysis. Analytica Chimica Acta, 1000, 1-20.
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LC-MS/MS Methods for Quantifying Drugs and Metabolites in Plasma. (2025). Journal of Analytical & Bioanalytical Techniques. [Link]
An Overview of Sample Preparation Methods for Bioanalytical Analysis: Introduction, Recent Development and Application. (2025). International Journal of Pharmaceutical Sciences Review and Research, 84(1), 1-8.
The Importance of Sample Preparation in Quantitative Bioanalytical Liquid Chromatography–Mass Spectrometry. (2025). LCGC International. [Link]
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Bioanalysis of Small-Molecule Drugs and Metabolites in Physiological Samples by LC–MS, Part 1: Overview. (2021). LCGC North America, 39(6), 284-292.
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Deuterated Analogues as Internal Standards in the Accuracy of Quantitative Pesticide and Mycotoxin Analysis between Differing Cannabis Matrices. (2019). Shimadzu. [Link]
Development and validation of a sensitive and fast bioanalytical LC-MS/MS assay for the quantitation of venetoclax and azacitidine in Rat Plasma: Application to pharmacokinetic study. (2024). Journal of Pharmaceutical and Biomedical Analysis, 249, 116239.
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A Comprehensive Guide to the Safe Disposal of 3-(3,5-Dimethylphenoxy)azetidine
For researchers, scientists, and drug development professionals, the responsible management of chemical waste is paramount to ensuring a safe laboratory environment and protecting the broader ecosystem. This guide provid...
Author: BenchChem Technical Support Team. Date: April 2026
For researchers, scientists, and drug development professionals, the responsible management of chemical waste is paramount to ensuring a safe laboratory environment and protecting the broader ecosystem. This guide provides a detailed, step-by-step protocol for the proper disposal of 3-(3,5-Dimethylphenoxy)azetidine, a novel research chemical. The procedures outlined herein are synthesized from established best practices for handling analogous chemical structures, including azetidines and substituted phenols, to provide a comprehensive and trustworthy framework for your laboratory's safety and compliance.
Hazard Assessment and Chemical Profile
Azetidine Moiety: The core azetidine ring is a saturated heterocyclic amine.[3] Azetidine itself is classified as a flammable liquid and is corrosive, causing severe skin burns and eye damage.[3][4] It is also strongly basic.[3] While the substitution at the 3-position may modulate this reactivity, it is prudent to assume that 3-(3,5-Dimethylphenoxy)azetidine may possess similar corrosive and irritant properties.[5][6]
Dimethylphenoxy Moiety: The 3,5-dimethylphenol component suggests that this compound may share hazards associated with phenols. Phenols are toxic and can be harmful if swallowed or absorbed through the skin.[7] They are also recognized as environmental hazards, being toxic to aquatic life.[7]
Inferred Hazard Profile:
Hazard Classification
Inferred Risk for 3-(3,5-Dimethylphenoxy)azetidine
Acute Toxicity
Potentially harmful if swallowed, inhaled, or in contact with skin.
Skin Corrosion/Irritation
Assumed to be a skin irritant and potentially corrosive.[5][6]
Eye Damage/Irritation
Assumed to cause serious eye irritation or damage.[5][6]
Flammability
May be combustible, particularly if in a solvent.
Environmental Hazard
Potentially toxic to aquatic organisms.
Personal Protective Equipment (PPE) and Safety Measures
Given the inferred hazards, stringent adherence to PPE protocols is mandatory when handling 3-(3,5-Dimethylphenoxy)azetidine in any form—neat, in solution, or as waste.
Hand Protection: Wear nitrile or neoprene gloves that are rated for chemical resistance. Always inspect gloves for tears or punctures before use.
Eye Protection: Chemical safety goggles are required. For operations with a higher risk of splashing, a face shield should be worn in addition to goggles.
Skin and Body Protection: A flame-resistant laboratory coat should be worn and kept buttoned. Ensure that legs and feet are covered with appropriate clothing and closed-toe shoes.
Respiratory Protection: All handling of 3-(3,5-Dimethylphenoxy)azetidine, including waste consolidation, should be performed within a certified chemical fume hood to prevent inhalation of any vapors or aerosols.[8][9]
Spill Management Protocol
Accidental spills must be addressed immediately and safely. Your laboratory should have a well-stocked chemical spill kit readily accessible.
Step-by-Step Spill Cleanup:
Evacuate and Alert: Alert all personnel in the immediate vicinity of the spill. If the spill is large or you are unsure how to proceed, evacuate the area and contact your institution's Environmental Health and Safety (EHS) office.
Ventilate: Ensure the chemical fume hood is operational to contain any vapors.
Contain the Spill: For liquid spills, use an inert absorbent material such as vermiculite, dry sand, or a commercial chemical absorbent to dike the spill and prevent it from spreading.[10][11]
Neutralize (if applicable and safe): For small spills of basic compounds like azetidines, a 5% solution of acetic acid can be used for decontamination of surfaces after the bulk of the material has been absorbed.[10] However, exercise caution as this can generate heat.
Collect the Waste: Carefully scoop the absorbed material and any contaminated debris into a designated, chemically compatible waste container.[12]
Decontaminate the Area: Wipe the spill area with a suitable solvent (e.g., ethanol), followed by soap and water. All cleaning materials must be disposed of as hazardous waste.
Label and Dispose: Seal and label the waste container with "Hazardous Waste" and the full chemical name: "3-(3,5-Dimethylphenoxy)azetidine spill debris."[12]
Disposal Procedures for 3-(3,5-Dimethylphenoxy)azetidine Waste
Under no circumstances should 3-(3,5-Dimethylphenoxy)azetidine or its containers be disposed of in the regular trash or down the sink.[9][13] All waste generated must be treated as hazardous chemical waste and collected by your institution's hazardous waste management program.[13]
Waste Segregation and Collection:
Liquid Waste: Collect all liquid waste containing 3-(3,5-Dimethylphenoxy)azetidine in a designated, leak-proof, and chemically compatible container (e.g., a glass bottle with a screw cap).[14]
Labeling: The container must be clearly labeled with "Hazardous Waste," the full chemical name "3-(3,5-Dimethylphenoxy)azetidine," and the approximate concentration and solvent.[12]
Incompatible Wastes: Do not mix this waste with incompatible materials. For instance, keep it separate from strong acids and oxidizing agents.[14]
Solid Waste: Collect solid waste, such as contaminated pipette tips, tubes, and gloves, in a separate, clearly labeled, puncture-resistant container.[9] This container should also be marked as "Hazardous Waste" with the chemical name.[9]
Empty Containers: Any "empty" container that once held 3-(3,5-Dimethylphenoxy)azetidine should be triple-rinsed with a suitable solvent (e.g., ethanol or acetone).[13] The rinsate must be collected as hazardous liquid waste.[14] After triple-rinsing, the container can be disposed of according to your institution's guidelines for decontaminated labware. Deface the original label before disposal.[13]
Disposal Workflow Diagram:
Caption: Disposal Decision Workflow for 3-(3,5-Dimethylphenoxy)azetidine
Institutional Compliance
The procedures outlined in this guide are based on general best practices. However, you must always adhere to the specific chemical hygiene plan and waste disposal protocols established by your institution's Environmental Health and Safety (EHS) department.[12] Regularly consult with your EHS office for guidance and to arrange for the collection of your hazardous waste.
References
3-(3,5-Dimethylphenoxy)azetidine — Chemical Substance Information . NextSDS. [Link]
Laboratory Guide for Managing Chemical Waste . Vanderbilt University Medical Center. [Link]
Personal protective equipment for handling 3-(3,5-Dimethylphenoxy)azetidine
Comprehensive Safety & Handling Guide: 3-(3,5-Dimethylphenoxy)azetidine As a critical building block in medicinal chemistry and drug discovery, 3-(3,5-Dimethylphenoxy)azetidine (CAS: 1219961-23-5) offers unique structura...
As a critical building block in medicinal chemistry and drug discovery, 3-(3,5-Dimethylphenoxy)azetidine (CAS: 1219961-23-5) offers unique structural properties for rigidified linkers[1]. However, handling this compound requires a deep understanding of its chemical nature to ensure laboratory safety. This guide synthesizes mechanistic hazard data with field-proven operational protocols to provide a self-validating system for safe handling, dispensing, and disposal.
Mechanistic Hazard Profile: Understanding the "Why"
To effectively protect yourself, you must understand the causality behind the chemical's hazards:
Amine Basicity & Reactivity: The azetidine ring is a strained, four-membered secondary amine. While unsubstituted azetidine is highly flammable and causes severe skin burns (H314)[2][3], the addition of the bulky 3,5-dimethylphenoxy group provides steric hindrance. This typically shifts the hazard profile from severe corrosion to moderate-to-severe skin (H315) and serious eye irritation (H319).
Lipophilicity & Dermal Permeation: The 3,5-dimethylphenoxy moiety significantly increases the compound's partition coefficient (LogP). This high lipophilicity enhances the molecule's ability to permeate the lipid bilayer of the stratum corneum (skin), making dermal exposure a primary risk vector.
Respiratory Hazards: Dust or aerosols generated during the weighing process can cause acute respiratory tract irritation (H335)[4].
Quantitative Personal Protective Equipment (PPE) Specifications
Do not rely on generic lab apparel. The lipophilic and basic nature of phenoxyazetidines dictates strict PPE requirements to ensure barrier integrity.
PPE Category
Specification
Quantitative Metric / Standard
Mechanistic Justification
Hand Protection
Nitrile Gloves
Thickness: ≥0.11 mm (Splash)≥0.30 mm (Full Contact)
Nitrile provides superior chemical resistance to basic amines compared to latex. The lipophilicity of the phenoxy group requires strict barrier integrity to prevent transdermal absorption.
Eye Protection
Chemical Splash Goggles
ANSI Z87.1 Compliant (D3 rating for droplets)
Amines can cause irreversible corneal damage. Standard safety glasses leave the orbital cavity vulnerable to aerosolized particulates or micro-splashes[2][3].
Body Protection
Laboratory Coat
100% Cotton or Flame-Resistant (FR)
Synthetic fibers (e.g., polyester) can melt into the skin upon contact with reactive chemicals or fire.
Respiratory
N95 / P100 Respirator
APF 10 (Assigned Protection Factor)
Required only if handling outside a fume hood (not recommended) to prevent inhalation of irritating dust/aerosols.
Operational Workflow: Safe Handling & Dispensing
Every protocol must be a self-validating system. Follow this step-by-step methodology to eliminate exposure risks during routine handling.
Environmental Validation: Before opening the reagent bottle, verify the chemical fume hood monitor displays a face velocity between 80–120 feet per minute (fpm). Self-Validation: A Kimwipe taped to the bottom of the sash should pull steadily inward.
PPE Integrity Check: Don all required PPE. Inflate your nitrile gloves manually to check for microscopic tears before proceeding.
Static Dissipation: Place an anti-static weighing boat on the balance. Azetidine derivatives can accumulate static charge, which poses an ignition risk if handled near volatile, flammable solvents[2][3].
Dispensing: Use a clean, non-sparking stainless steel or PTFE spatula. Carefully transfer the required mass of 3-(3,5-Dimethylphenoxy)azetidine.
Containment & Dissolution: Immediately cap the source bottle. Dissolve the compound in your target reaction solvent inside the fume hood before transferring the sealed solution to other laboratory areas.
Fig 1: Step-by-step operational workflow for safely handling 3-(3,5-Dimethylphenoxy)azetidine.
Spill Response & Decontamination Plan
If a spill occurs, immediate and methodical action is required to prevent dermal exposure and environmental contamination[2].
Isolation: Evacuate non-essential personnel from the immediate vicinity.
Containment: Do NOT use water initially. Water can spread lipophilic compounds and exacerbate the contamination area.
Absorption: Cover the spill completely with an inert, non-combustible absorbent material (e.g., dry sand or vermiculite)[3].
Collection: Using non-sparking tools, sweep the absorbed mixture into a heavy-duty, sealable polyethylene hazardous waste bag or container[3][5].
Neutralization: Wipe the affected surface with a mildly acidic solution (e.g., 1% acetic acid) to neutralize residual basic amine, followed by a thorough wash with soap and water.
Disposal: Label the container as "Hazardous Waste - Amine/Azetidine Derivative" and transfer it to the facility's designated chemical waste accumulation area[4].
Fig 2: Decision matrix and procedural logic for azetidine derivative spill containment and disposal.
References
3-(3,5-Dimethylphenoxy)azetidine — Chemical Substance Information . NextSDS. Available at:[Link]
Safety Data Sheet: Azetidine . Chemos GmbH&Co.KG. Available at:[Link]
